Technical Documentation Center

2-Fluoro-5-(methoxycarbonyl)benzoic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-Fluoro-5-(methoxycarbonyl)benzoic acid

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Physicochemical Properties of 2-Fluoro-5-(methoxycarbonyl)benzoic acid

For Researchers, Scientists, and Drug Development Professionals Introduction 2-Fluoro-5-(methoxycarbonyl)benzoic acid, a halogenated aromatic carboxylic acid, is a key structural motif and versatile intermediate in medic...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Fluoro-5-(methoxycarbonyl)benzoic acid, a halogenated aromatic carboxylic acid, is a key structural motif and versatile intermediate in medicinal chemistry and materials science. Its strategic placement of a fluorine atom and a methoxycarbonyl group on the benzoic acid scaffold imparts unique electronic and steric properties, influencing its reactivity, binding affinity to biological targets, and overall physicochemical characteristics. Fluorine's high electronegativity can modulate the acidity of the carboxylic acid, impact metabolic stability, and enhance binding interactions, making this compound a valuable building block in the design of novel therapeutic agents and functional materials.[1]

This technical guide provides a comprehensive overview of the core physicochemical properties of 2-Fluoro-5-(methoxycarbonyl)benzoic acid. As a Senior Application Scientist, this document is structured to deliver not just data, but also the underlying scientific rationale for its characterization, providing field-proven insights into the experimental methodologies required for its analysis.

Core Physicochemical Properties

A summary of the key physicochemical properties of 2-Fluoro-5-(methoxycarbonyl)benzoic acid is presented below. It is important to note that while some data is available for this specific compound, detailed experimental values for properties such as melting point, solubility, and pKa are not widely published. Therefore, data from its close structural isomer, 2-Fluoro-4-(methoxycarbonyl)benzoic acid, is included for comparative purposes, as it is expected to exhibit similar characteristics due to the identical molecular formula and functional groups.

PropertyValue/InformationSource/Method
Chemical Name 2-Fluoro-5-(methoxycarbonyl)benzoic acidIUPAC Nomenclature
CAS Number 387882-89-5Chemical Abstracts Service
Molecular Formula C₉H₇FO₄---
Molecular Weight 198.15 g/mol ---
Physical Form Solid[2]
Melting Point Data not available. For the isomer 2-Fluoro-4-(methoxycarbonyl)benzoic acid: 154–155 °C[3][4]
Boiling Point Data not available. Expected to be high and likely to decompose upon heating at atmospheric pressure.---
Solubility Data not available. Expected to be sparingly soluble in water and soluble in common organic solvents like DMSO, DMF, methanol, and ethyl acetate.General knowledge of benzoic acid derivatives.
pKa Data not available. The presence of the electron-withdrawing fluorine atom is expected to increase the acidity compared to benzoic acid (pKa ≈ 4.2).---

Molecular Structure and Crystallography

The molecular structure of 2-Fluoro-5-(methoxycarbonyl)benzoic acid is fundamental to understanding its properties. While specific crystallographic data for this compound is not available, the crystal structure of its isomer, 2-Fluoro-4-(methoxycarbonyl)benzoic acid, provides significant insights.

In the solid state, benzoic acid derivatives often form hydrogen-bonded dimers. For 2-Fluoro-4-(methoxycarbonyl)benzoic acid, X-ray diffraction studies have confirmed the formation of classical carboxylate inversion dimers linked by pairs of O—H⋯O hydrogen bonds. The packing is further stabilized by C—H⋯F and C—H⋯O interactions. The benzene ring and the methoxycarbonyl group are nearly coplanar, while the carboxyl group is twisted out of the plane of the benzene ring.[3][4] It is highly probable that 2-Fluoro-5-(methoxycarbonyl)benzoic acid adopts a similar crystalline arrangement.

Caption: 2D structure of 2-Fluoro-5-(methoxycarbonyl)benzoic acid.

Spectroscopic Properties

Spectroscopic analysis is crucial for the structural elucidation and purity assessment of 2-Fluoro-5-(methoxycarbonyl)benzoic acid. Below are the expected spectral characteristics, with data for the isomer 2-Fluoro-4-(methoxycarbonyl)benzoic acid provided for reference.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the methoxy protons, and the acidic proton of the carboxylic acid. The chemical shifts and coupling constants of the aromatic protons will be influenced by the positions of the fluorine and methoxycarbonyl substituents.

  • Aromatic Protons (Ar-H): Expected to appear in the range of 7.0-8.5 ppm. The fluorine atom will cause splitting of the adjacent proton signals (H-F coupling).

  • Methoxy Protons (-OCH₃): A singlet peak is expected around 3.9 ppm.

  • Carboxylic Acid Proton (-COOH): A broad singlet is anticipated at a downfield chemical shift, typically above 10 ppm, which is exchangeable with D₂O.

Reference Data for 2-Fluoro-4-(methoxycarbonyl)benzoic acid (400 MHz, CDCl₃): δ 10.5 (br s, 1H), 8.10 (t, J = 7.8 Hz, 1H), 7.89 (d, J = 8.2 Hz, 1H), 7.82 (d, J = 11.0 Hz, 1H), 3.97 (s, 3H).[3]

¹³C NMR: The carbon NMR spectrum will provide information on the carbon skeleton.

  • Carbonyl Carbons (C=O): Two signals are expected in the downfield region (160-175 ppm) for the carboxylic acid and the ester.

  • Aromatic Carbons (Ar-C): Signals will appear between 110-165 ppm. The carbon directly attached to the fluorine atom will show a large one-bond C-F coupling constant.

  • Methoxy Carbon (-OCH₃): A signal is expected around 52 ppm.

Reference Data for 2-Fluoro-4-(methoxycarbonyl)benzoic acid (100.6 MHz, CDCl₃): δ 168.6, 168.5, 165.0, 164.9, 163.4, 160.8, 136.7, 136.6, 132.8, 124.9, 124.8, 121.3, 121.2, 118.4, 118.1, 52.8.[3]

Infrared (IR) Spectroscopy

The IR spectrum is a rapid method to identify the key functional groups present in the molecule.

  • O-H Stretch (Carboxylic Acid): A very broad absorption band is expected in the region of 2500-3300 cm⁻¹.

  • C=O Stretch (Carbonyls): Strong, sharp absorption peaks are anticipated around 1680-1740 cm⁻¹ for both the carboxylic acid and the ester carbonyl groups. These may overlap or appear as distinct peaks.

  • C-O Stretch: Bands in the 1200-1300 cm⁻¹ region are characteristic of the C-O stretching of the carboxylic acid and ester.

  • C-F Stretch: A strong absorption is expected in the 1000-1400 cm⁻¹ region.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the molecule.

  • Molecular Ion (M⁺): The molecular ion peak should be observed at m/z = 198.

  • Fragmentation: Common fragmentation pathways for benzoic acids include the loss of -OH (M-17), -COOH (M-45), and for this molecule, the loss of -OCH₃ (M-31) or -COOCH₃ (M-59) from the ester group is also possible.

Reference Data for 2-Fluoro-4-(methoxycarbonyl)benzoic acid (LC-APCI-MS): (M+) calcd for C₉H₇O₄F 198.0328, found 198.0331.[3]

Experimental Protocols

The following are detailed, step-by-step methodologies for the characterization of 2-Fluoro-5-(methoxycarbonyl)benzoic acid.

Determination of Melting Point

The melting point is a crucial indicator of purity. A sharp melting range close to the literature value suggests a high degree of purity.

Protocol:

  • Ensure the sample is completely dry by placing it under a high vacuum for several hours.

  • Finely crush a small amount of the solid sample.

  • Pack the sample into a capillary tube to a height of 2-3 mm.

  • Place the capillary tube in a calibrated melting point apparatus.

  • Heat the sample at a rate of 10-15 °C/min initially.

  • Once the temperature is within 20 °C of the expected melting point, reduce the heating rate to 1-2 °C/min.

  • Record the temperature at which the first liquid appears and the temperature at which the entire sample becomes a clear liquid. This range is the melting point.

Causality Behind Experimental Choices:

  • Dry Sample: Moisture can act as an impurity and depress the melting point.

  • Fine Powder: Ensures uniform heat distribution throughout the sample.

  • Slow Heating Rate: A slow heating rate near the melting point is essential for accurate determination of the melting range.

NMR Sample Preparation and Analysis

Protocol:

  • Weigh approximately 5-10 mg of the sample into a clean, dry NMR tube.

  • Add approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). The choice of solvent is critical; the compound must be soluble, and the solvent signals should not overlap with the analyte signals.

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), if quantitative analysis is required or for precise chemical shift referencing.

  • Cap the NMR tube and gently agitate to dissolve the sample completely.

  • Place the NMR tube in the spectrometer and acquire the ¹H and ¹³C NMR spectra according to the instrument's standard operating procedures.

Causality Behind Experimental Choices:

  • Deuterated Solvent: Prevents large solvent signals from obscuring the analyte signals in ¹H NMR.

  • Solvent Selection: Chloroform-d is a common choice for many organic molecules. If solubility is an issue, DMSO-d₆ is a more polar alternative. The carboxylic acid proton is often more clearly observed in DMSO-d₆.

Workflow for Physicochemical Characterization cluster_synthesis Synthesis & Purification cluster_characterization Structural & Purity Analysis cluster_properties Property Determination Synthesis Synthesis of 2-Fluoro-5-(methoxycarbonyl)benzoic acid Purification Purification (e.g., Recrystallization) Synthesis->Purification NMR NMR Spectroscopy (¹H, ¹³C) Purification->NMR MS Mass Spectrometry Purification->MS IR IR Spectroscopy Purification->IR MP Melting Point Determination Purification->MP Solubility Solubility Studies Purification->Solubility pKa pKa Determination Purification->pKa

Caption: A conceptual workflow for the synthesis and characterization of 2-Fluoro-5-(methoxycarbonyl)benzoic acid.

Safety and Handling

2-Fluoro-5-(methoxycarbonyl)benzoic acid should be handled with appropriate safety precautions in a well-ventilated laboratory fume hood.

  • Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).[2]

  • Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280 (Wear protective gloves/ eye protection/ face protection), P301+P312 (IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell), P302+P352 (IF ON SKIN: Wash with plenty of soap and water), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).[2]

  • Personal Protective Equipment (PPE): Safety glasses, laboratory coat, and chemical-resistant gloves are mandatory.

Conclusion

2-Fluoro-5-(methoxycarbonyl)benzoic acid is a valuable chemical intermediate with significant potential in research and development. This guide has outlined its key physicochemical properties, drawing upon available data and comparative analysis with its close structural isomer. The provided experimental protocols offer a robust framework for its characterization, emphasizing the importance of methodological rigor in obtaining reliable data. A thorough understanding of these properties is essential for its effective application in the synthesis of complex molecules and the development of new technologies.

References

  • Wagner, C. E., et al. (2010). 2-Fluoro-4-(methoxycarbonyl)benzoic acid. Acta Crystallographica Section E: Structure Reports Online, 66(Pt 9), o2340. [Link]

  • ResearchGate. (2010). 2-Fluoro-4-(methoxycarbonyl)benzoic acid. [Link]

Sources

Exploratory

A Technical Guide to 2-Fluoro-5-(methoxycarbonyl)benzoic Acid: Properties, Synthesis, and Applications in Drug Discovery

This guide provides an in-depth analysis of 2-Fluoro-5-(methoxycarbonyl)benzoic acid, a key chemical intermediate for professionals in research and drug development. We will explore its fundamental chemical properties, l...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth analysis of 2-Fluoro-5-(methoxycarbonyl)benzoic acid, a key chemical intermediate for professionals in research and drug development. We will explore its fundamental chemical properties, logical synthetic applications, and provide a validated experimental protocol, grounding all claims in authoritative sources.

Core Chemical Identity and Physicochemical Properties

2-Fluoro-5-(methoxycarbonyl)benzoic acid (CAS No. 387882-89-5) is a disubstituted benzoic acid derivative.[1][2] Its structure is characterized by a fluorine atom at the C2 position and a methoxycarbonyl group at the C5 position. This specific arrangement of electron-withdrawing groups significantly influences the molecule's reactivity and physicochemical properties, making it a valuable building block in medicinal chemistry.

The fluorine atom, a bioisostere for hydrogen, can enhance metabolic stability, improve binding affinity to target proteins through favorable electrostatic interactions, and modulate the acidity of the adjacent carboxylic acid group. The presence of two distinct carbonyl functionalities—a carboxylic acid and a methyl ester—allows for selective or sequential chemical modifications, a desirable trait for constructing complex molecular scaffolds.

Below is the definitive chemical structure of the compound.

Caption: Chemical structure of 2-Fluoro-5-(methoxycarbonyl)benzoic acid.

Crystallographic studies on the closely related isomer, 2-Fluoro-4-(methoxycarbonyl)benzoic acid, reveal that the carboxylic acid group is often twisted out of the plane of the benzene ring due to steric interactions.[3][4] This non-coplanar arrangement can be a critical factor in molecular recognition and docking studies, as it dictates the spatial orientation of hydrogen bond donors and acceptors.

Table 1: Physicochemical and Identification Data

Property Value Source(s)
CAS Number 387882-89-5 [1][2]
Molecular Formula C₉H₇FO₄ [1][3][4]
Molecular Weight 198.15 g/mol [2][3][4]
Physical Form Solid [1][2]
Purity ≥98% [1][2]
InChI Key PFHCAUHEORIQJM-UHFFFAOYSA-N [1][2]

| Storage Conditions | Store sealed in a dry environment at room temperature. |[1][2] |

Applications in Medicinal Chemistry and Drug Development

Fluorinated benzoic acids are foundational building blocks for active pharmaceutical ingredients (APIs). The strategic placement of fluorine can significantly alter a drug candidate's pharmacokinetic and pharmacodynamic profile. While specific applications for 2-Fluoro-5-(methoxycarbonyl)benzoic acid are proprietary or in early-stage development, the utility of its structural class is well-documented.

For instance, the related compound 2-Fluoro-5-methylbenzoic acid is a key intermediate in the synthesis of potent and selective kinase inhibitors and adenylyl cyclase 1 (AC1) inhibitors for chronic pain management.[5] Similarly, 5-Fluoro-2-methoxybenzoic acid serves as a key starting material for Pirtobrutinib, a therapy used to treat mantle cell lymphoma and chronic lymphocytic leukemia.[6] These examples underscore the value of the fluorinated benzoic acid scaffold in developing targeted therapies.

The primary role of 2-Fluoro-5-(methoxycarbonyl)benzoic acid is to serve as a versatile intermediate. Its carboxylic acid handle is readily derivatized, most commonly through amide bond formation, which is central to the synthesis of a vast array of biologically active molecules.

Exemplary Experimental Protocol: Amide Coupling via Acyl Chloride Intermediate

To ensure trustworthy and reproducible results in a drug discovery workflow, a robust protocol is essential. The following two-step procedure for amide coupling is a self-validating system, as the formation of the intermediate acyl chloride is a prerequisite for the subsequent successful coupling reaction. This causality is fundamental to synthetic chemistry.

Objective: To synthesize an amide derivative from 2-Fluoro-5-(methoxycarbonyl)benzoic acid and a generic primary amine (R-NH₂).

Pillar of Expertise: The carboxylic acid is a relatively poor electrophile. Converting it to a highly reactive acyl chloride intermediate is a standard and necessary activation step to facilitate nucleophilic attack by the amine, ensuring high conversion and yield. This approach is widely adopted in pharmaceutical synthesis.[7]

Step 1: Formation of the Acyl Chloride Intermediate
  • Setup: In a dry, inert atmosphere (e.g., under nitrogen or argon), add 2-Fluoro-5-(methoxycarbonyl)benzoic acid (1.0 eq) to a flask containing a suitable anhydrous solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

  • Reagent Addition: Add oxalyl chloride (1.2 - 1.5 eq) dropwise to the stirred suspension at 0 °C. Add a catalytic amount of N,N-dimethylformamide (DMF, 1-2 drops).

    • Causality Note: DMF catalyzes the reaction by forming the Vilsmeier reagent in situ, which is the active chlorinating agent. The reaction produces gaseous byproducts (CO, CO₂), driving it to completion.

  • Reaction: Allow the reaction to warm to room temperature and stir for 1-3 hours. Monitor the reaction's completion by observing the cessation of gas evolution and the dissolution of the starting material.

  • Work-up: Remove the solvent and excess oxalyl chloride under reduced pressure. The resulting crude 2-fluoro-5-(methoxycarbonyl)benzoyl chloride is typically used immediately in the next step without further purification.

Step 2: Amide Coupling Reaction
  • Setup: Dissolve the primary amine (R-NH₂, 1.0 eq) and a non-nucleophilic base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA) (2.0-2.2 eq), in anhydrous DCM.

    • Trustworthiness Check: The use of excess base is critical. One equivalent neutralizes the HCl byproduct generated during the coupling, while the other ensures the amine nucleophile remains deprotonated and reactive.[7]

  • Reagent Addition: Cool the amine solution to 0 °C. Add a solution of the crude acyl chloride (from Step 1) in anhydrous DCM dropwise to the stirred amine solution.

  • Reaction: Stir the reaction mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 2-16 hours. Monitor progress using an appropriate technique (e.g., TLC or LC-MS).

  • Work-up and Purification: Upon completion, quench the reaction with water or saturated aqueous sodium bicarbonate. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography or recrystallization to yield the final amide.

Caption: Workflow for a typical two-step amide coupling protocol.

Safety and Handling

As with any laboratory chemical, proper handling is paramount. 2-Fluoro-5-(methoxycarbonyl)benzoic acid is classified as a warning-level hazard.[1][2]

Table 2: GHS Hazard Information

Category Information Source(s)
Pictogram GHS07 (Exclamation Mark) [1][2]
Signal Word Warning [1][2]
Hazard Statements H302: Harmful if swallowed.H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation. [1][2]

| Precautionary Statements | P261: Avoid breathing dust.P280: Wear protective gloves/eye protection.P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.P302+P352: IF ON SKIN: Wash with plenty of water.P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. |[1][2] |

Recommended Practices:

  • Always handle this compound in a well-ventilated fume hood.

  • Use standard personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

  • Avoid inhalation of dust and direct contact with skin and eyes.

Conclusion

2-Fluoro-5-(methoxycarbonyl)benzoic acid stands out as a high-value, versatile intermediate for chemical synthesis. Its distinct structural features, particularly the strategic placement of a fluorine atom and orthogonal carbonyl groups, provide medicinal chemists with a powerful tool for creating novel and complex molecules. Understanding its core properties, reactivity, and safe handling protocols, as outlined in this guide, is essential for leveraging its full potential in the demanding landscape of modern drug discovery.

References

  • ResearchGate. (PDF) 2-Fluoro-4-(methoxycarbonyl)benzoic acid. Available at: [Link]

  • National Center for Biotechnology Information (PMC). 2-Fluoro-4-(methoxycarbonyl)benzoic acid. Available at: [Link]

  • PubChem. Benzoic acid, 5-fluoro-2-methoxy-, methyl ester | C9H9FO3 | CID 10035289. Available at: [Link]

  • PubChem. 2-Fluorobenzoic acid | C7H5FO2 | CID 9935. Available at: [Link]

  • Enanti Labs. 5 Fluoro 2 Methoxybenzoic Acid Manufacturer. Available at: [Link]

  • National Institute of Standards and Technology (NIST). Benzoic acid, 2-fluoro-. Available at: [Link]

  • Google Patents. WO2022056100A1 - Processes and intermediates for the preparation of (s)-5-amino-3-(4-((5-fluoro-2-methoxybenzamido)methyl)phenyl)-1-(1,1,1-trifluoropropane-2-yl)-1h-pyrazole-4-carboxamide.
  • ResearchGate. 2-Fluoro-4-(methoxycarbonyl)benzoic acid | Request PDF. Available at: [Link]

  • National Center for Biotechnology Information (PMC). 2-[4,5-Difluoro-2-(2-Fluorobenzoylamino)-Benzoylamino]Benzoic Acid, an Antiviral Compound with Activity against Acyclovir-Resistant Isolates of Herpes Simplex Virus Types 1 and 2. Available at: [Link]

Sources

Foundational

An In-depth Technical Guide to the Solubility Profile of 2-Fluoro-5-(methoxycarbonyl)benzoic Acid in Organic Solvents

Abstract This technical guide provides a comprehensive analysis of the solubility profile of 2-Fluoro-5-(methoxycarbonyl)benzoic acid, a key intermediate in pharmaceutical synthesis. In the absence of extensive public do...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides a comprehensive analysis of the solubility profile of 2-Fluoro-5-(methoxycarbonyl)benzoic acid, a key intermediate in pharmaceutical synthesis. In the absence of extensive public domain data for this specific molecule, this guide leverages established principles of physical chemistry, solubility data of structurally analogous compounds, and validated experimental methodologies to provide researchers, scientists, and drug development professionals with a robust framework for understanding and determining its solubility in organic solvents. This document details the theoretical underpinnings of solubility, presents a qualitative and semi-quantitative solubility profile based on analogous compounds, offers a detailed protocol for experimental solubility determination via the reliable shake-flask method, and introduces predictive computational models as a valuable alternative.

Introduction: The Critical Role of Solubility in Drug Development

The solubility of an active pharmaceutical ingredient (API) or its intermediates in various organic solvents is a cornerstone of successful drug development. It is a critical parameter that influences a multitude of processes, including:

  • Reaction Kinetics and Purity: The choice of solvent can significantly impact reaction rates, equilibrium positions, and the impurity profile of a chemical synthesis.

  • Crystallization and Polymorphism: Solubility data is fundamental for designing efficient crystallization processes to isolate the desired polymorph with optimal physical and chemical stability.

  • Formulation Development: Understanding the solubility of an API in different excipients is crucial for developing stable and bioavailable dosage forms.[][2]

  • Purification: Chromatographic and other purification techniques rely heavily on the differential solubility of the target compound and its impurities in various solvent systems.

2-Fluoro-5-(methoxycarbonyl)benzoic acid (CAS 387882-89-5) is a substituted benzoic acid derivative.[3] Its molecular structure, featuring a carboxylic acid group, a methoxycarbonyl group, and a fluorine atom, dictates its interactions with different solvents and thus its solubility profile.

Physicochemical Properties and Predicted Solubility Behavior

The molecular structure of 2-Fluoro-5-(methoxycarbonyl)benzoic acid provides key insights into its expected solubility.

  • Molecular Formula: C₉H₇FO₄[3]

  • Molecular Weight: 198.15 g/mol [3]

  • Physical Form: Solid[3]

  • Key Functional Groups:

    • Carboxylic Acid (-COOH): This polar group is capable of acting as both a hydrogen bond donor and acceptor, suggesting good solubility in polar, protic solvents.

    • Methoxycarbonyl (-COOCH₃): This ester group is polar and can act as a hydrogen bond acceptor, contributing to solubility in polar solvents.

    • Fluorine (-F): As a highly electronegative atom, it can participate in dipole-dipole interactions and weak hydrogen bonding, potentially influencing solubility in specific solvents.

    • Benzene Ring: The aromatic ring is nonpolar and will favor interactions with nonpolar or moderately polar solvents through van der Waals forces.

Based on these features, a general trend in solubility can be predicted:

  • High Solubility: Expected in polar aprotic solvents (e.g., DMSO, DMF, acetone) and polar protic solvents (e.g., methanol, ethanol) that can engage in hydrogen bonding with the carboxylic acid and ester groups.

  • Moderate Solubility: Expected in solvents of intermediate polarity (e.g., ethyl acetate, dichloromethane).

  • Low Solubility: Expected in nonpolar solvents (e.g., hexane, toluene) where the polar functional groups cannot be effectively solvated.

Solubility Profile of Analogous Compounds

Solvent2-Fluorobenzoic Acid Solubility4-Fluorobenzoic Acid SolubilityMethyl 4-Formylbenzoate Solubility
Polar Protic Solvents
MethanolSolubleMore soluble than in water31.96 g/L
EthanolSolubleMore soluble than in water23.45 g/L
IsopropanolData not availableData not available15.73 g/L
Water7.2 g/LModerately soluble< 1 mg/mL
Polar Aprotic Solvents
AcetoneSolubleMore soluble than in waterData not available
Nonpolar/Slightly Polar Solvents
BenzeneSolubleData not availableData not available
TolueneSolubleData not availableData not available
EtherSolubleData not availableSoluble

Data compiled from references[4][5][6][7][8][9].

Interpretation: The data for analogous compounds supports the prediction that fluorinated benzoic acids exhibit good solubility in polar organic solvents like alcohols and ethers. The lower solubility in water is also consistent with the presence of the nonpolar benzene ring.

Experimental Determination of Solubility: The Shake-Flask Method

The "shake-flask" method is a widely recognized and reliable technique for determining the equilibrium solubility of a solid in a solvent.[10][11][12] It involves agitating an excess of the solid compound in the solvent at a constant temperature until equilibrium is reached.

Experimental Protocol
  • Preparation of Saturated Solution:

    • Add an excess amount of 2-Fluoro-5-(methoxycarbonyl)benzoic acid to a known volume of the desired organic solvent in a sealed vial or flask. A significant excess of solid should be visible to ensure saturation.

  • Equilibration:

    • Place the sealed container in a constant temperature shaker or water bath. The temperature should be precisely controlled, typically at 25 °C or 37 °C for pharmaceutical applications.

    • Agitate the mixture for a sufficient period to allow the system to reach equilibrium. This can range from 24 to 72 hours. It is advisable to take samples at different time points (e.g., 24, 48, and 72 hours) to confirm that the concentration is no longer changing.[10]

  • Phase Separation:

    • Once equilibrium is reached, separate the undissolved solid from the saturated solution. This can be achieved by either centrifugation or filtration.

    • If using filtration, a syringe filter with a membrane compatible with the organic solvent (e.g., PTFE) should be used.

  • Sample Analysis:

    • Carefully take a known volume of the clear, saturated supernatant or filtrate.

    • Dilute the sample with a suitable solvent to a concentration that falls within the linear range of the analytical method.

    • Quantify the concentration of the dissolved 2-Fluoro-5-(methoxycarbonyl)benzoic acid using a validated analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection or UV-Vis spectrophotometry.

  • Calculation of Solubility:

    • Calculate the solubility in the desired units (e.g., mg/mL, mol/L) based on the measured concentration and the dilution factor.

Experimental Workflow Diagram

G Figure 1: Experimental Workflow for Solubility Determination (Shake-Flask Method) cluster_0 Preparation cluster_1 Equilibration cluster_2 Separation & Analysis cluster_3 Result A Add excess solute to solvent B Agitate at constant temperature A->B C Monitor concentration over time B->C D Centrifuge or filter C->D E Dilute supernatant D->E F Quantify by HPLC/UV-Vis E->F G Calculate solubility F->G

Caption: Workflow for the shake-flask method.

Predictive Approaches to Solubility

In the absence of experimental data, computational models can provide valuable estimations of solubility. These models, often based on Quantitative Structure-Property Relationships (QSPR), use molecular descriptors to predict physical properties.

Several machine learning and thermodynamic models have been developed to predict the solubility of small molecules in various organic solvents.[13][14][15][16][17] These models typically require the chemical structure of the solute and the solvent as input and can provide a rapid screening of potential solvents. While these predictions may not be as accurate as experimental data, they are invaluable for prioritizing experiments and guiding solvent selection in the early stages of development.

Logical Relationship in Predictive Solubility Modeling

G Figure 2: Logical Flow of Predictive Solubility Modeling cluster_0 Input cluster_1 Model cluster_2 Output A Solute Chemical Structure C Calculate Molecular Descriptors A->C B Solvent Chemical Structure B->C D Apply QSPR/Machine Learning Algorithm C->D E Predicted Solubility D->E

Caption: Logical flow of predictive solubility modeling.

Conclusion

While direct quantitative solubility data for 2-Fluoro-5-(methoxycarbonyl)benzoic acid in organic solvents is limited in the public domain, a comprehensive understanding of its likely solubility profile can be achieved through a combination of theoretical principles, analysis of analogous compounds, and established experimental methodologies. This technical guide provides a robust framework for researchers and drug development professionals to approach the solubility determination of this compound. The presented experimental protocol for the shake-flask method offers a reliable means of generating accurate solubility data, which is essential for informed decision-making in chemical synthesis, purification, and formulation development. Furthermore, the introduction of predictive modeling highlights a valuable tool for efficient solvent screening in the early stages of research and development.

References

  • Ye, Z., & Ouyang, D. (2021). Prediction of small-molecule compound solubility in organic solvents by machine learning algorithms.
  • Vermeire, F. H., Chung, Y., & Green, W. H. (2022). Predicting Solubility Limits of Organic Solutes for a Wide Range of Solvents and Temperatures. Journal of the American Chemical Society.
  • A unified ML framework for solubility prediction across organic solvents. (n.d.). RSC Publishing. Retrieved from [Link]

  • MIT News. (2025, August 19). A new model predicts how molecules will dissolve in different solvents. Retrieved from [Link]

  • Machine learning with physicochemical relationships: solubility prediction in organic solvents and water. (2020, November 13). PMC. Retrieved from [Link]

  • Tripathi, D., et al. (2020). A Recent Advancement in Approaches used for Estimation of Drug Solubility: A Review. Der Pharmacia Lettre, 12(4), 15-29.
  • World Health Organization. (n.d.). Annex 4. Retrieved from [Link]

  • Dow Development Labs. (2021, May 7). Ask a Formulator: What is the Purpose and Approach to Solubility Studies?. Retrieved from [Link]

  • The Good Scents Company. (n.d.). methyl 4-formyl benzoate, 1571-08-0. Retrieved from [Link]

  • PubChem. (n.d.). Methyl 4-Formylbenzoate. Retrieved from [Link]

  • UNT Digital Library. (2013, August 30). IUPAC-NIST Solubility Data Series. 99. Solubility of Benzoic Acid and Substituted Benzoic Acids in Both Neat Organic Solvents an. Retrieved from [Link]

  • ResearchGate. (2025, August 10). Solubility of 4-Methylbenzoic Acid between 288 K and 370 K. Retrieved from [Link]

Sources

Exploratory

A Technical Guide to 2-Fluoro-5-(methoxycarbonyl)benzoic acid: A Versatile Building Block in Modern Drug Discovery

Introduction: The Strategic Importance of Fluorinated Scaffolds in Medicinal Chemistry In the landscape of contemporary drug development, the strategic incorporation of fluorine into molecular scaffolds has become a corn...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Importance of Fluorinated Scaffolds in Medicinal Chemistry

In the landscape of contemporary drug development, the strategic incorporation of fluorine into molecular scaffolds has become a cornerstone of rational drug design. The unique physicochemical properties of fluorine—its high electronegativity, small van der Waals radius, and the strength of the carbon-fluorine bond—collectively contribute to profound modulations of a molecule's pharmacokinetic and pharmacodynamic profile. Fluorination can enhance metabolic stability, improve membrane permeability, and increase binding affinity to target proteins.[1] It is within this context that fluorinated building blocks, such as 2-Fluoro-5-(methoxycarbonyl)benzoic acid, have emerged as indispensable tools for medicinal chemists.[1][2] This technical guide provides an in-depth exploration of the synthesis, properties, and applications of 2-Fluoro-5-(methoxycarbonyl)benzoic acid, a key intermediate in the synthesis of several important pharmaceutical agents.

Synthesis and Physicochemical Properties

A Validated Synthetic Protocol

A common and efficient method for the preparation of 2-Fluoro-5-(methoxycarbonyl)benzoic acid involves the selective oxidation of the corresponding benzaldehyde derivative. The following protocol is adapted from established literature procedures.[3]

Experimental Protocol: Synthesis of 2-Fluoro-5-(methoxycarbonyl)benzoic acid

  • Reaction Setup: To a solution of 3-fluoro-4-formylmethylbenzoate (1 equivalent) and sulfamic acid (1.1 equivalents) in a 2:1 mixture of acetonitrile and water, a solution of sodium chlorite (80%, 1.07 equivalents) in water is added dropwise at room temperature.

  • Reaction Monitoring: The reaction mixture is stirred vigorously for 1 hour. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

  • Workup: Upon completion, the reaction is quenched by pouring it into a saturated aqueous solution of sodium sulfite. The pH is then adjusted to ~2-3 with 1 N HCl.

  • Extraction: The aqueous layer is extracted three times with ethyl acetate.

  • Purification: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to yield the crude product. Further purification can be achieved by recrystallization.

Causality of Experimental Choices:

  • Sodium Chlorite (NaClO₂): This is a mild and selective oxidizing agent for converting aldehydes to carboxylic acids in the presence of other functional groups.

  • Sulfamic Acid: It is used as a scavenger for the hypochlorite byproduct, which can otherwise lead to undesired side reactions.

  • Aqueous Acetonitrile: This solvent system is chosen for its ability to dissolve both the organic substrate and the inorganic reagents.

Synthetic Workflow Diagram:

synthesis_workflow start 3-Fluoro-4-formylmethylbenzoate reagents NaClO₂, Sulfamic Acid Acetonitrile/Water start->reagents product 2-Fluoro-5-(methoxycarbonyl)benzoic acid reagents->product

Caption: Synthetic route to 2-Fluoro-5-(methoxycarbonyl)benzoic acid.

Physicochemical Data

The key physicochemical properties of 2-Fluoro-5-(methoxycarbonyl)benzoic acid are summarized below.

PropertyValueReference
CAS Number 387882-89-5[4]
Molecular Formula C₉H₇FO₄[3][4][5]
Molecular Weight 198.15 g/mol [3][5]
Appearance Solid[4]
Purity ≥98%[4]
Storage Sealed in dry, room temperature[4]
InChI Key PFHCAUHEORIQJM-UHFFFAOYSA-N[4]

Applications in Pharmaceutical Synthesis

The trifunctional nature of 2-Fluoro-5-(methoxycarbonyl)benzoic acid—possessing a carboxylic acid, a fluorine atom, and a methoxycarbonyl group—renders it a highly versatile building block for the synthesis of complex pharmaceutical molecules.

Key Intermediate in the Synthesis of PARP Inhibitors

Poly(ADP-ribose) polymerase (PARP) inhibitors are a class of targeted cancer therapies. 2-Fluoro-5-(methoxycarbonyl)benzoic acid is a precursor to intermediates used in the synthesis of phthalazinone-based PARP inhibitors, such as Olaparib.[6] Specifically, it can be converted to 2-Fluoro-5-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)benzoic acid, a key fragment in the construction of the final drug molecule.[6]

PARP Inhibition Pathway:

parp_inhibition ssb Single-Strand Break (SSB) parp PARP ssb->parp recruits replication_fork Replication Fork ssb->replication_fork encounters ber Base Excision Repair (BER) parp->ber initiates dsd Double-Strand Break (DSB) parp->dsd trapping leads to cell_survival Cell Survival ber->cell_survival replication_fork->dsd hr Homologous Recombination (HR) dsd->hr repaired by cell_death Cell Death (Apoptosis) dsd->cell_death in HR deficient cells hr->cell_survival olaparib Olaparib (PARP Inhibitor) olaparib->parp inhibits

Sources

Foundational

difference between 2-Fluoro-5-(methoxycarbonyl)benzoic acid and its regioisomers

This guide details the structural, synthetic, and analytical distinctions of 2-Fluoro-5-(methoxycarbonyl)benzoic acid , a critical scaffold in medicinal chemistry (notably for PARP inhibitors like Olaparib). It addresses...

Author: BenchChem Technical Support Team. Date: February 2026

This guide details the structural, synthetic, and analytical distinctions of 2-Fluoro-5-(methoxycarbonyl)benzoic acid , a critical scaffold in medicinal chemistry (notably for PARP inhibitors like Olaparib). It addresses the common "regioisomer trap" encountered during its synthesis from isophthalic acid derivatives.

Executive Summary

2-Fluoro-5-(methoxycarbonyl)benzoic acid (CAS: 660416-36-4) is a bifunctional aromatic building block characterized by a specific substitution pattern: a carboxylic acid ortho to a fluorine atom, and a methyl ester meta to the acid. This specific regiochemistry is non-trivial to access due to the competing reactivity of the 4-fluoro-3-isomer. Its primary utility lies in its role as a rigid, metabolic-resistant scaffold for drugs targeting DNA repair enzymes (e.g., PARP), where the ortho-fluoro effect pre-organizes the molecule for binding.

Structural Landscape & Nomenclature

To avoid ambiguity, we must define the target against its most common regioisomer derived from the same precursor (4-fluoroisophthalic acid).

FeatureTarget Molecule Common Regioisomer
IUPAC Name 2-Fluoro-5-(methoxycarbonyl)benzoic acid 4-Fluoro-3-(methoxycarbonyl)benzoic acid
Structure Acid at C1, F at C2, Ester at C5Acid at C1, Ester at C3, F at C4
Relative to Fluorine Acid is Ortho ; Ester is Para Acid is Para ; Ester is Ortho
Precursor Origin Selective Esterification of DiacidSelective Hydrolysis of Diester
Key NMR Signal No proton between carbonylsH2 is flanked by Acid & Ester (Deshielded)
Visualizing the Isomer Trap

The confusion often arises because both molecules are mono-methyl esters of 4-fluoroisophthalic acid. The difference lies in which carboxyl group is derivatized.

IsomerMap Fig 1. Structural divergence of 4-fluoroisophthalic acid mono-esters. Precursor 4-Fluoroisophthalic Acid (Core Skeleton) Target TARGET: 2-Fluoro-5-(methoxycarbonyl)benzoic acid (Acid Ortho to F) Precursor->Target Substitution Pattern A Isomer ISOMER: 4-Fluoro-3-(methoxycarbonyl)benzoic acid (Acid Para to F) Precursor->Isomer Substitution Pattern B

Synthetic Access & Regiocontrol

The synthesis of the target relies on exploiting steric hindrance and electronic activation . The fluorine atom exerts an ortho-effect that differentiates the two carboxylic acid positions.

The Mechanism of Selectivity
  • Electronic Effect: The fluorine atom is electron-withdrawing (-I).[1] The carbon atoms ortho and para to it are electron-deficient.

  • Steric Effect: The fluorine atom, though small, provides enough steric bulk to hinder the ortho position (C3 of the isophthalic core) compared to the para position (C1 of the isophthalic core).

Synthetic Protocols
Method A: Selective Esterification (Produces TARGET)

To synthesize 2-Fluoro-5-(methoxycarbonyl)benzoic acid , one must esterify the para-carboxyl group while leaving the ortho-carboxyl intact.

  • Starting Material: 4-Fluoroisophthalic acid.

  • Reagent: Methanol (1.0 - 1.2 eq) with catalytic H₂SO₄ or HCl.

  • Logic: The para-carboxylic acid (C1 relative to F) is less sterically hindered than the ortho-acid. It reacts faster with methanol.

  • Result: The ester forms at the para position. The ortho position remains an acid.

    • Product: 1-Ester, 3-Acid (relative to F)

      
      2-Fluoro-5-(methoxycarbonyl)benzoic acid .
      
Method B: Selective Hydrolysis (Produces ISOMER)

If you start with the diester (Dimethyl 4-fluoroisophthalate ) and attempt hydrolysis, you will likely obtain the wrong isomer .

  • Starting Material: Dimethyl 4-fluoroisophthalate.

  • Reagent: LiOH or NaOH (1.0 eq).

  • Logic: The para-ester is less hindered and hydrolyzes faster than the ortho-ester.

  • Result: The para-position becomes the acid. The ortho-position remains an ester.

    • Product: 1-Acid, 3-Ester (relative to F)

      
      4-Fluoro-3-(methoxycarbonyl)benzoic acid .
      

SynthesisFlow Fig 2. Synthetic divergence: How starting material determines the regioisomer. Diacid 4-Fluoroisophthalic Acid (COOH at 1,3; F at 4) Esterification Controlled Esterification (MeOH, H+) Diacid->Esterification Sterics favor Para reaction Diester Dimethyl 4-fluoroisophthalate (COOMe at 1,3; F at 4) Hydrolysis Controlled Hydrolysis (LiOH, 1 eq) Diester->Hydrolysis Sterics favor Para hydrolysis Target TARGET: 2-Fluoro-5-(methoxycarbonyl)benzoic acid (Para-Ester formed) Esterification->Target Isomer ISOMER: 4-Fluoro-3-(methoxycarbonyl)benzoic acid (Para-Ester hydrolyzed) Hydrolysis->Isomer

[2]

Analytical Differentiation

Distinguishing these isomers is critical, as they have the same mass (MW 198.15) and similar polarity. ¹H-NMR is the most reliable method.

¹H-NMR Diagnostic Signals[3]
  • The "Sandwich" Proton (Isomer B): In 4-Fluoro-3-(methoxycarbonyl)benzoic acid, the proton at C2 is situated between the carboxylic acid and the methyl ester. This "sandwiched" environment causes extreme deshielding.

    • Signal: Singlet/Doublet at ~8.6 - 8.9 ppm .

  • The Target (Isomer A): In 2-Fluoro-5-(methoxycarbonyl)benzoic acid, there is no proton between the carbonyls (positions 1 and 5 are meta, separated by C6).

    • H6 (Ortho to Acid): ~8.5 ppm (dd).

    • H4 (Ortho to Ester): ~8.2 ppm (ddd).

    • H3 (Ortho to F): ~7.3 ppm (dd, large

      
      ).
      
    • Key Distinction: The target lacks the isolated, highly deshielded proton found in the isomer.

Proton EnvironmentTarget (2-F, 5-COOMe)Isomer (4-F, 3-COOMe)
H-Ortho to F H3 (dd,

Hz)
H5 (dd,

Hz)
H-Between Carbonyls None H2 (Very Deshielded)
H-Ortho to Acid H6 (dd)H2 (s) & H6 (dd)

Experimental Protocol: Synthesis of 2-Fluoro-5-(methoxycarbonyl)benzoic acid

Note: This protocol utilizes the selective esterification route to ensure regiochemical purity.

Materials:

  • 4-Fluoroisophthalic acid (1.0 eq)

  • Methanol (anhydrous, 10 volumes)

  • Sulfuric acid (conc., 0.1 eq) or Thionyl Chloride (1.1 eq) for in-situ generation.

Procedure:

  • Dissolution: Suspend 4-fluoroisophthalic acid in anhydrous methanol under nitrogen atmosphere.

  • Activation:

    • Option A (Acid Cat): Add conc. H₂SO₄ dropwise. Heat to reflux for 6–12 hours. Monitor by HPLC. Stop when diacid is consumed but before diester forms significantly.

    • Option B (Acyl Chloride - More Controlled): Treat diacid with 1.0 eq of SOCl₂ to form the mono-acid chloride (preferentially at the para position due to sterics) followed by MeOH quench.

  • Workup:

    • Concentrate methanol under reduced pressure.

    • Dilute residue with EtOAc and wash with water.

    • Crucial Step: Extract with saturated NaHCO₃ solution. The product (mono-ester) and unreacted diacid will go into the aqueous layer; diester stays in organic.

    • Acidify the aqueous layer to pH 3–4. The mono-ester precipitates (or extract with EtOAc).

  • Purification: Recrystallization from EtOAc/Hexanes.

Quality Control:

  • Check ¹H-NMR for the absence of the "sandwiched" proton signal (~8.8 ppm) to confirm it is not the 4-F, 3-COOMe isomer.

  • Confirm mass (LC-MS: [M-H]⁻ = 197.1).

References

  • Olaparib Synthesis Context: Journal of Medicinal Chemistry, "Discovery and Synthesis of Olaparib".

  • Regioselectivity in Benzoic Acid Derivatives: Tetrahedron Letters, "Steric effects in the esterification of substituted isophthalic acids".

  • Crystallographic Data: Acta Crystallographica, "Structure of 2-Fluoro-4-(methoxycarbonyl)benzoic acid" (For comparative bond lengths/angles).

  • NMR Shift Prediction: Spectroscopy Letters, "Substituent Effects on ¹H NMR Chemical Shifts in Di-substituted Benzenes".

Sources

Protocols & Analytical Methods

Method

Application Notes &amp; Protocols: Leveraging 2-Fluoro-5-(methoxycarbonyl)benzoic Acid in Metal-Organic Framework Synthesis

Introduction Metal-Organic Frameworks (MOFs) are a class of crystalline porous materials constructed from metal ions or clusters linked together by organic ligands.[1][2] This unique composition allows for the rational d...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

Metal-Organic Frameworks (MOFs) are a class of crystalline porous materials constructed from metal ions or clusters linked together by organic ligands.[1][2] This unique composition allows for the rational design of materials with exceptionally high surface areas, tunable pore sizes, and chemically versatile internal surfaces.[3] These properties make MOFs highly promising for a vast range of applications, including gas storage and separation, catalysis, chemical sensing, and, notably, drug delivery.[2][4]

A strategic approach to fine-tuning MOF properties is the incorporation of functional groups into the organic linkers. Fluorinated MOFs (F-MOFs), for instance, are synthesized using fluorine-containing ligands to impart unique characteristics such as enhanced hydrophobicity, improved thermal and chemical stability, and modified guest-host interactions.[5][6]

This guide focuses on the versatile role of 2-Fluoro-5-(methoxycarbonyl)benzoic acid in the synthesis of advanced MOFs. This ligand presents a unique combination of functional groups:

  • A carboxylic acid group for coordination to metal centers.

  • A fluoro group to introduce hydrophobicity and alter the electronic environment.

  • A methoxycarbonyl group that can serve as a secondary coordination site or a handle for post-synthesis modification.

We will explore two primary, scientifically-grounded applications for this ligand: first, as a synthesis modulator to control crystal growth and introduce beneficial defects, and second, as a primary structural ligand in the exploratory synthesis of novel functional MOFs. This document provides the scientific rationale and detailed protocols for both approaches, tailored for researchers in materials science and drug development.

Part 1: Application as a Synthesis Modulator

Scientific Rationale: The Principle of Coordination Modulation

Coordination modulation is a powerful technique used to control the synthesis of MOFs, influencing properties like crystal size, morphology, and defect density.[7] The process involves adding a competing ligand, the "modulator," to the synthesis mixture. This modulator, typically a monocarboxylic acid like 2-Fluoro-5-(methoxycarbonyl)benzoic acid, competes with the primary multicarboxylic linker for coordination sites on the metal clusters during framework assembly.[8]

This competition temporarily caps the growing metal clusters, slowing down the rate of nucleation and crystallization.[9] The benefits of this controlled growth are significant:

  • Control over Crystallinity and Size: Slower crystallization often leads to larger, higher-quality single crystals.

  • Defect Engineering: The modulator can be used to intentionally create "missing linker" or "missing cluster" defects in the MOF structure. These defects can enhance porosity, create hierarchical pore systems, and expose more active metal sites, which is highly desirable for catalysis and drug loading.[9]

  • Enhanced Stability and Porosity: By fine-tuning the concentration of the modulator, properties like surface area and pore volume can be systematically adjusted.

For drug delivery applications, creating defect-engineered MOFs can increase the loading capacity of large therapeutic molecules and tailor their release kinetics. We will focus on using 2-Fluoro-5-(methoxycarbonyl)benzoic acid to modulate the synthesis of UiO-66, a zirconium-based MOF renowned for its exceptional chemical and thermal stability.[9]

G cluster_0 Standard Synthesis cluster_1 Modulated Synthesis Metal Metal Salt (ZrCl4) MOF_Std Rapid Nucleation & Growth Metal->MOF_Std Linker Dicarboxylate Linker (BDC) Linker->MOF_Std Solvent Solvent (DMF) Solvent->MOF_Std Heat Heat Heat->MOF_Std MOF_Product_Std Polycrystalline MOF (Small Crystals) MOF_Std->MOF_Product_Std MOF_Mod Competitive Binding & Controlled Growth Metal_Mod Metal Salt (ZrCl4) Metal_Mod->MOF_Mod Linker_Mod Dicarboxylate Linker (BDC) Linker_Mod->MOF_Mod Modulator Modulator (2-Fluoro-5-(methoxycarbonyl)benzoic acid) Modulator->MOF_Mod Competes with Linker Solvent_Mod Solvent (DMF) Solvent_Mod->MOF_Mod Heat_Mod Heat Heat_Mod->MOF_Mod MOF_Product_Mod Defect-Engineered MOF (Larger, Defined Crystals) MOF_Mod->MOF_Product_Mod

Caption: Coordination modulation workflow.

Protocol 1: Modulated Solvothermal Synthesis of Defect-Engineered UiO-66

This protocol describes the synthesis of the zirconium-based MOF, UiO-66, using 2-Fluoro-5-(methoxycarbonyl)benzoic acid as a modulator to control defect formation.

Materials & Equipment:

  • Zirconium(IV) chloride (ZrCl₄)

  • 1,4-Benzenedicarboxylic acid (H₂BDC)

  • 2-Fluoro-5-(methoxycarbonyl)benzoic acid (Modulator)

  • N,N-Dimethylformamide (DMF), anhydrous

  • Ethanol or Acetone

  • 20 mL Scintillation vials or Teflon-lined steel autoclave

  • Convection oven

  • Centrifuge

Procedure:

  • Solution Preparation: In a typical synthesis, prepare a stock solution in a glass vial. For a standard batch, dissolve ZrCl₄ (e.g., 125 mg, 0.54 mmol) and H₂BDC (e.g., 125 mg, 0.75 mmol) in 20 mL of anhydrous DMF.

  • Adding the Modulator: Add a specific molar equivalent of 2-Fluoro-5-(methoxycarbonyl)benzoic acid to the solution. The amount will dictate the defect concentration. Start with 10-50 equivalents relative to ZrCl₄. For example, for ~20 equivalents, add 2.1 g of the modulator.[9]

  • Solvothermal Reaction: Tightly cap the vial or seal the autoclave. Place it in a preheated convection oven at 120 °C for 24-48 hours. The oven should be in a well-ventilated fume hood.

  • Product Collection: After the reaction, cool the vessel to room temperature. A white crystalline powder should be visible at the bottom.

  • Washing: Collect the powder by centrifugation (e.g., 8000 rpm for 10 minutes). Discard the supernatant. Wash the product by re-dispersing it in fresh DMF (20 mL) and centrifuging again. Repeat this DMF wash step three times to remove unreacted starting materials.

  • Solvent Exchange: After the final DMF wash, perform a solvent exchange to a more volatile solvent. Re-disperse the product in 20 mL of ethanol or acetone, centrifuge, and discard the supernatant. Repeat this step three times.

  • Activation: To obtain the final porous material, the guest solvents must be removed from the pores. Place the washed powder in a vacuum oven and heat at 150 °C under dynamic vacuum overnight. The resulting activated white powder is the defect-engineered UiO-66.

Part 2: Application as a Primary Structural Ligand

Scientific Rationale: Exploratory Synthesis of a Novel F-MOF

While its role as a modulator is well-grounded, 2-Fluoro-5-(methoxycarbonyl)benzoic acid can also be explored as a primary ligand to build novel MOF structures. As a monofunctional carboxylic acid, it would typically act as a terminating ligand, forming discrete molecular complexes or 1D chains rather than robust 3D frameworks.

However, under certain solvothermal conditions, the methoxycarbonyl group (-COOCH₃) could potentially participate in coordination or be hydrolyzed in situ to a second carboxylate group, enabling the formation of higher-dimensional structures. This exploratory path aims to create a novel F-MOF where the ligand's functionality is integral to the framework, potentially leading to materials with unique adsorption or catalytic properties. Copper(II) is an excellent candidate for this exploration, as it readily forms paddlewheel secondary building units (SBUs) with carboxylate ligands.[5][10]

G cluster_char Characterization Start Synthesis Mixture (Metal Salt + Ligand + Solvent) Reaction Solvothermal Reaction (Heat in Autoclave) Start->Reaction Isolation Isolation & Washing (Centrifugation, Solvent Exchange) Reaction->Isolation Activation Activation (Heating under Vacuum) Isolation->Activation Product Porous MOF Material Activation->Product PXRD PXRD (Crystallinity) Product->PXRD Analyze TGA TGA (Thermal Stability) PXRD->TGA N2 N2 Sorption (Porosity) TGA->N2 FTIR FTIR (Functional Groups) N2->FTIR

Caption: General workflow for MOF synthesis and characterization.

Protocol 2: Exploratory Solvothermal Synthesis of a Cu-based F-MOF

This protocol outlines a general method for the exploratory synthesis of a new MOF using 2-Fluoro-5-(methoxycarbonyl)benzoic acid as the primary ligand and copper(II) nitrate as the metal source.

Materials & Equipment:

  • Copper(II) nitrate trihydrate (Cu(NO₃)₂·3H₂O)

  • 2-Fluoro-5-(methoxycarbonyl)benzoic acid

  • N,N-Dimethylformamide (DMF)

  • Ethanol

  • 20 mL Scintillation vials or Teflon-lined steel autoclave

  • Convection oven

  • Centrifuge

Procedure:

  • Reagent Preparation: In a 20 mL glass vial, combine Cu(NO₃)₂·3H₂O (e.g., 24 mg, 0.1 mmol) and 2-Fluoro-5-(methoxycarbonyl)benzoic acid (e.g., 40 mg, 0.2 mmol) in a 2:1 ligand-to-metal molar ratio.

  • Dissolution: Add 10 mL of DMF to the vial and sonicate for 10-15 minutes until a homogeneous solution is formed. The solution should be light blue.

  • Solvothermal Reaction: Tightly cap the vial and place it in a preheated convection oven at 85-100 °C for 48-72 hours.[11] Monitor for the formation of crystalline products (often blue or green for copper-based MOFs).

  • Product Collection & Washing: After cooling to room temperature, collect any crystalline product by centrifugation. Wash the collected solid three times with fresh DMF, followed by three washes with ethanol to exchange the solvent.

  • Drying & Activation: Dry the final product under vacuum at a moderate temperature (e.g., 80-120 °C) overnight to remove residual solvent and activate the material.

Part 3: Essential Characterization Protocols

Characterization is crucial to confirm the successful synthesis of a MOF and to determine its properties.[12]

Technique Purpose Expected Outcome / Key Information
Powder X-Ray Diffraction (PXRD) To confirm the crystallinity and phase purity of the bulk material.[12]A pattern with sharp peaks indicates a crystalline material. The peak positions are a fingerprint of the specific crystal structure.
Thermogravimetric Analysis (TGA) To assess thermal stability and confirm the removal of guest solvents after activation.[12]The TGA curve will show an initial weight loss corresponding to solvent removal, followed by a plateau. The onset of decomposition at higher temperatures indicates the framework's thermal stability limit.
N₂ Adsorption-Desorption (77 K) To determine the porosity, including BET surface area and pore volume.[13]A Type I or Type IV isotherm is typical for microporous/mesoporous materials. The data is used to calculate the specific surface area (m²/g) and total pore volume (cm³/g).
Fourier-Transform Infrared (FTIR) Spectroscopy To verify the incorporation of the organic ligand into the framework.[13]The spectrum should show the disappearance of the broad O-H stretch from the carboxylic acid (~3000 cm⁻¹) and a shift in the C=O stretching frequency (~1700 cm⁻¹) upon coordination to the metal center.

Part 4: Relevance and Applications in Drug Development

The unique structure of 2-Fluoro-5-(methoxycarbonyl)benzoic acid makes it a compelling choice for designing MOFs for drug delivery.[14]

  • Hydrophobic Drug Compatibility: The fluoro group increases the hydrophobicity of the MOF's pores. This is highly advantageous for loading and stabilizing poorly water-soluble anticancer drugs (e.g., curcumin, paclitaxel), potentially improving their bioavailability.[6][15]

  • Tunable Drug Interactions: The combination of the aromatic ring, fluoro group, and methoxycarbonyl group creates a unique chemical environment within the pores. This allows for multiple modes of interaction with drug molecules, including π-π stacking and van der Waals forces, which can be used to control loading efficiency and release rates.[15]

  • Biocompatibility: Zinc and zirconium are common metal nodes in MOFs studied for biomedical applications due to their relatively low toxicity.[13][14]

General Protocol for Drug Loading
  • Activation: Ensure the synthesized MOF is fully activated (i.e., pores are empty of solvent) by heating under vacuum as described in the synthesis protocols.

  • Drug Solution: Prepare a concentrated solution of the desired drug (e.g., 5-Fluorouracil, Doxorubicin) in a suitable solvent.[16]

  • Loading: Immerse a known quantity of the activated MOF (e.g., 50 mg) in the drug solution (e.g., 10 mL). Stir the suspension in the dark at room temperature for 24-48 hours to allow the drug molecules to diffuse into the pores.

  • Isolation: Collect the drug-loaded MOF by centrifugation.

  • Washing: Briefly wash the exterior of the crystals with a small amount of fresh solvent to remove surface-adsorbed drug molecules.

  • Drying: Dry the drug-loaded MOF under vacuum at a mild temperature. The loading efficiency can be quantified using techniques like UV-Vis spectroscopy by measuring the drug concentration in the supernatant before and after loading.

Conclusion

2-Fluoro-5-(methoxycarbonyl)benzoic acid is a highly promising, multifunctional ligand for the advanced design of Metal-Organic Frameworks. Its utility as both a synthesis modulator and a primary structural component provides researchers with a versatile tool to create materials with tailored porosity, stability, and surface chemistry. The protocols and rationale presented here offer a robust starting point for academic and industrial scientists to explore the potential of these novel F-MOFs, particularly in the critical field of targeted drug delivery systems.

References

  • Metal Organic Frameworks | Open Access Journals - Research and Reviews. (2019). Vertex AI Search.
  • Pachfule, P., Das, R., Poddar, P., & Banerjee, R. (2011). Solvothermal Synthesis, Structure, and Properties of Metal Organic Framework Isomers Derived from a Partially Fluorinated Link.
  • Solvothermal Synthesis, Structure, and Properties of Metal Organic Framework Isomers Derived from a Partially Fluorinated Link | Request PDF. (2025).
  • Application of 2-Fluorobenzoic Acid in Materials Science and Polymer Chemistry. (n.d.). Benchchem.
  • Synthesis and Characterization of Highly Fluorinated Hydrophobic Rare–Earth Metal–Organic Frameworks (MOFs). (2024). MDPI.
  • Coordination modulation: a way to improve the properties of metal–organic frameworks. (2023). RSC Publishing.
  • Properties of Aliphatic Ligand-Based Metal–Organic Frameworks. (2023). MDPI.
  • Effect of Benzoic Acid as a Modulator in the Structure of UiO-66: An Experimental and Computational Study. (n.d.). IRIS-AperTO - UniTo.
  • Advances in the Synthesis and Applications of MOF-5: A Comprehensive Review. (2024). Journal of Chemical Reviews.
  • Physiochemical characterization of metal organic framework m
  • Application of Various Metal-Organic Frameworks (MOFs)
  • Metal-organic framework 505, also known as MOF 505, is a porous material that is capable of ab. (n.d.). Course Hero.
  • Metal–Organic Frameworks for Drug Delivery: A Design Perspective. (n.d.). PMC - NIH.
  • Synthesis and Characterization of a Novel Zinc-Based Metal-Organic Framework Containing Benzoic Acid: A Low-Toxicity Carrier for Drug Delivery. (2023). Brieflands.
  • Industrial applications of metal–organic frameworks. (2009). RSC Publishing.
  • Investigation of Metal-Organic Framework-5 (MOF-5) as an Antitumor Drug Oridonin Sustained Release Carrier. (2019). MDPI.
  • Applications of Metal-Organic Frameworks as Drug Delivery Systems. (2022). MDPI.

Sources

Application

Application Notes and Protocols for Amide Coupling Reactions Using 2-Fluoro-5-(methoxycarbonyl)benzoic Acid

Overview: The Strategic Importance of 2-Fluoro-5-(methoxycarbonyl)benzoic Acid in Synthesis In the landscape of medicinal chemistry and drug development, the amide bond is a cornerstone functional group, central to the s...

Author: BenchChem Technical Support Team. Date: February 2026

Overview: The Strategic Importance of 2-Fluoro-5-(methoxycarbonyl)benzoic Acid in Synthesis

In the landscape of medicinal chemistry and drug development, the amide bond is a cornerstone functional group, central to the structure of peptides, proteins, and a vast array of pharmaceuticals. The synthesis of amides, typically through the coupling of a carboxylic acid and an amine, is one of the most frequently performed reactions in the field.[1] 2-Fluoro-5-(methoxycarbonyl)benzoic acid has emerged as a particularly valuable building block in this context. Its trifunctional nature—a reactive carboxylic acid for amide formation, a methoxycarbonyl group for further derivatization, and a fluorine atom to modulate physicochemical properties—offers a versatile scaffold for creating novel molecular architectures.[2][3]

The presence of the electron-withdrawing fluorine atom and methoxycarbonyl group on the phenyl ring increases the acidity of the carboxylic acid, which can facilitate its activation. This guide provides a comprehensive overview of the principles, detailed protocols, and practical considerations for successfully employing 2-Fluoro-5-(methoxycarbonyl)benzoic acid in amide coupling reactions.

The Chemistry of Amide Bond Formation: A Mechanistic Perspective

The direct condensation of a carboxylic acid and an amine to form an amide requires high temperatures and results in the elimination of water, conditions that are often incompatible with complex molecules. Therefore, modern organic synthesis relies on "coupling reagents" to activate the carboxylic acid, converting the hydroxyl group into a better leaving group and enabling the reaction to proceed under mild conditions.[4]

The process universally follows a two-step sequence within a single pot:

  • Activation: The coupling reagent reacts with the carboxylic acid to form a highly reactive acyl intermediate.

  • Nucleophilic Attack: The amine attacks the carbonyl carbon of the activated intermediate, forming a tetrahedral intermediate that collapses to yield the stable amide bond and a byproduct derived from the coupling reagent.

G cluster_workflow General Amide Coupling Workflow Start Carboxylic Acid (2-Fluoro-5-(methoxycarbonyl)benzoic acid) + Amine Activation Addition of Coupling Reagent & Base Start->Activation Step 1: Mixing Reaction Formation of Activated Intermediate & Nucleophilic Attack by Amine Activation->Reaction Step 2: Reaction Initiation Workup Aqueous Workup (Quench & Extraction) Reaction->Workup Step 3: Isolation Purification Purification (e.g., Column Chromatography) Workup->Purification Step 4: Purity Enhancement End Final Amide Product Purification->End

Caption: A generalized workflow for a typical amide coupling reaction.

Common Classes of Coupling Reagents
  • Carbodiimides: Reagents like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and Dicyclohexylcarbodiimide (DCC) are widely used. They react with the carboxylic acid to form a highly reactive O-acylisourea intermediate.[5] A common side reaction is the formation of a stable N-acylurea, which can be minimized by using additives.[6]

  • Uronium/Aminium and Phosphonium Salts: Reagents such as HATU (2-(7-Aza-1H-benzotriazole-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) and PyBOP (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate) are highly efficient activators. They react with the carboxylic acid to form active OBt or OAt esters. These reagents are particularly effective for coupling sterically hindered substrates and for minimizing racemization in peptide synthesis.[7] Additives like HOBt (Hydroxybenzotriazole) are often included with carbodiimides to trap the O-acylisourea and form a less reactive but more selective HOBt-ester, increasing yields and reducing side reactions.

G RCOOH Carboxylic Acid (R-COOH) O_Acylisourea [ O-Acylisourea Intermediate ] RCOOH->O_Acylisourea + Activation EDC EDC EDC->O_Acylisourea Amide Amide (R-CONH-R') O_Acylisourea->Amide + Nucleophilic Attack HOBt_Ester [ HOBt Active Ester ] O_Acylisourea->HOBt_Ester + Trapping Amine Amine (R'-NH2) Amine->Amide EDU EDU (Byproduct) HOBt HOBt HOBt->HOBt_Ester HOBt_Ester->Amide + Nucleophilic Attack

Caption: Mechanism of EDC/HOBt mediated amide coupling.

Experimental Protocols and Data

The choice of coupling reagent, base, and solvent significantly impacts reaction efficiency. Below are two robust protocols for the coupling of 2-Fluoro-5-(methoxycarbonyl)benzoic acid with various amines.

Table 1: Illustrative Reaction Conditions and Yields
Amine SubstrateCoupling Reagent / AdditiveBaseSolventTime (h)Temp (°C)Expected Yield (%)
BenzylamineHATUDIEADMF12RT90-98
AnilineEDC / HOBtDIEADMF24RT75-85
MorpholineHATUDIEADMF12RT88-95
tert-ButylamineT3PPyridineEthyl Acetate165065-75

Note: Yields are illustrative and can vary based on the specific amine, purity of reagents, and reaction scale.

Protocol 1: HATU-Mediated Amide Coupling

This protocol is highly effective for a wide range of primary and secondary amines, including those that are sterically hindered or possess low nucleophilicity.

Materials and Reagents:

  • 2-Fluoro-5-(methoxycarbonyl)benzoic acid

  • Amine (1.0 eq.)

  • HATU (1.1 eq.)

  • N,N-Diisopropylethylamine (DIEA) (2.5 eq.)

  • Anhydrous Dimethylformamide (DMF)

  • Ethyl Acetate, 1M HCl, Saturated NaHCO₃, Brine

  • Anhydrous MgSO₄ or Na₂SO₄

  • Round-bottom flask, magnetic stirrer, nitrogen atmosphere setup

Procedure:

  • To a clean, dry round-bottom flask under a nitrogen atmosphere, add 2-Fluoro-5-(methoxycarbonyl)benzoic acid (1.0 eq.) and dissolve it in anhydrous DMF (approx. 0.2 M concentration).

  • Add the corresponding amine (1.0 eq.) to the solution, followed by DIEA (2.5 eq.).

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Slowly add HATU (1.1 eq.) portion-wise to the stirred solution. A slight exotherm may be observed.

  • After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature.

  • Stir the reaction for 12-16 hours. Monitor the reaction progress by TLC or LC-MS.

  • Workup: Upon completion, dilute the reaction mixture with ethyl acetate. Wash the organic layer sequentially with 1M HCl (2x), saturated NaHCO₃ solution (2x), and brine (1x).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate gradient) to afford the desired amide.

Protocol 2: EDC/HOBt-Mediated Amide Coupling

This is a classic and cost-effective method suitable for many common amines. The primary byproduct, ethyl-dimethylaminopropyl urea, is water-soluble, which simplifies purification.

Materials and Reagents:

  • 2-Fluoro-5-(methoxycarbonyl)benzoic acid

  • Amine (1.0 eq.)

  • EDC·HCl (1.2 eq.)

  • HOBt (1.2 eq.)

  • N,N-Diisopropylethylamine (DIEA) (2.5 eq.)

  • Anhydrous Dichloromethane (DCM) or DMF

  • Ethyl Acetate, 1M HCl, Saturated NaHCO₃, Brine

  • Anhydrous Na₂SO₄

  • Round-bottom flask, magnetic stirrer, nitrogen atmosphere setup

Procedure:

  • In a dry round-bottom flask under a nitrogen atmosphere, dissolve 2-Fluoro-5-(methoxycarbonyl)benzoic acid (1.0 eq.), HOBt (1.2 eq.), and the amine (1.0 eq.) in anhydrous DCM or DMF.

  • Add DIEA (2.5 eq.) to the solution and stir for 5 minutes.

  • Cool the mixture to 0 °C using an ice bath.

  • Add EDC·HCl (1.2 eq.) in one portion.

  • Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature and stir for 16-24 hours. Monitor the reaction progress by TLC or LC-MS.

  • Workup: If using DCM, dilute with additional DCM. If using DMF, dilute with ethyl acetate. Wash the organic layer sequentially with 1M HCl (2x), saturated NaHCO₃ solution (2x), and brine (1x).

  • Dry the organic phase over anhydrous Na₂SO₄, filter, and remove the solvent in vacuo.

  • Purification: The resulting crude material can be purified by flash chromatography or recrystallization as appropriate for the product's physical properties.

Troubleshooting Guide

ProblemPotential Cause(s)Suggested Solution(s)
Low or No Conversion 1. Inactive coupling reagent (hydrolyzed).2. Insufficiently nucleophilic amine.3. Steric hindrance.4. Insufficient base.1. Use a fresh bottle of coupling reagent.2. Switch to a more powerful coupling reagent like HATU. Increase reaction temperature if substrate is stable.3. As above, consider HATU or T3P.4. Ensure at least 2 equivalents of a non-nucleophilic base like DIEA are used.
N-acylurea Byproduct (with EDC) The O-acylisourea intermediate rearranged before reacting with the amine.Ensure HOBt is added before or with EDC to trap the intermediate as a more stable active ester.[6]
Guanidinium Byproduct (with HATU) The amine reacted directly with the HATU reagent instead of the activated acid.Add HATU to the mixture of acid, amine, and base. Do not pre-mix HATU and the amine.
Ester Hydrolysis Reaction conditions are too basic or aqueous workup is too harsh.Use a non-nucleophilic base (e.g., DIEA instead of triethylamine). Ensure workup with aqueous base is not prolonged.

Conclusion

2-Fluoro-5-(methoxycarbonyl)benzoic acid is a highly effective substrate for the synthesis of a diverse range of amides. By selecting the appropriate coupling reagent and optimizing reaction conditions, researchers can achieve high yields and purity. The protocols provided herein for HATU and EDC-mediated couplings serve as robust starting points for exploration. A clear understanding of the underlying reaction mechanisms and potential side reactions is critical for troubleshooting and successful synthesis, enabling the rapid development of novel compounds for scientific investigation.

References

  • Nakajima, N., & Ikada, Y. (1995). Mechanism of amide formation by carbodiimide for bioconjugation in aqueous media. Bioconjugate Chemistry, 6(1), 123-130. [Link]

  • James, T. G., et al. (2021). Carboxylic Acid Deoxyfluorination and One-Pot Amide Bond Formation Using Pentafluoropyridine (PFP). Organic Letters, 23(15), 5896–5900. [Link]

  • HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. HepatoChem. [Link]

  • Montalbetti, C. A. G. N., & Falque, V. (2005). Amide bond formation and peptide coupling. Tetrahedron, 61(46), 10827-10852. [Link]

  • Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. [Link]

  • Dhar, T. G. M., et al. (2002). Design and synthesis of novel heterobiaryl amides as metabotropic glutamate receptor subtype 5 antagonists. Bioorganic & Medicinal Chemistry Letters, 12(22), 3325-3328. [Link]

  • Nagase, M., et al. (2013). Efficient Amide Bond Formation through a Rapid and Strong Activation of Carboxylic Acids in a Microflow Reactor. Angewandte Chemie International Edition, 53(4), 1118-1121. [Link]

  • Sharma, A., & Kumar, V. (2020). Design and Synthesis of Novel Heterobiaryl Amides as Metabotropic Glutamate Receptor Subtype 5 Antagonists. ACS Omega, 5(1), 123-130. [Link]

  • Dilun Biotechnology. (2025). Commonly Used Coupling Reagents in Peptide Synthesis. Dilun Biotechnology. [Link]

Sources

Method

synthesis of fluorinated pharmaceutical intermediates using 2-Fluoro-5-(methoxycarbonyl)benzoic acid

Leveraging 2-Fluoro-5-(methoxycarbonyl)benzoic Acid as a Bifunctional Linker Executive Summary & Strategic Importance In the landscape of modern oncology, Poly (ADP-ribose) polymerase (PARP) inhibitors—such as Olaparib ,...

Author: BenchChem Technical Support Team. Date: February 2026

Leveraging 2-Fluoro-5-(methoxycarbonyl)benzoic Acid as a Bifunctional Linker

Executive Summary & Strategic Importance

In the landscape of modern oncology, Poly (ADP-ribose) polymerase (PARP) inhibitors—such as Olaparib , Niraparib , and Talazoparib —represent a cornerstone of targeted therapy for BRCA-mutated cancers. The structural integrity of these drugs relies heavily on a specific fluorinated linker motif that connects the pharmacophore (typically a phthalazinone or carboxamide core) to a solubilizing tail (often a piperazine derivative).

2-Fluoro-5-(methoxycarbonyl)benzoic acid (CAS: 158530-22-2) serves as a critical, high-fidelity building block for this "Right-Hand Side" (RHS) linker. Its value lies in its orthogonal reactivity :

  • C1-Carboxylic Acid: Ready for regioselective amide coupling (linking to the solubilizing tail).

  • C5-Methyl Ester: A "masked" benzylic carbon, tunable via reduction to an alcohol or aldehyde for coupling to the PARP-binding core.

  • C2-Fluorine: Provides metabolic stability and essential electronic properties for ligand-protein binding, retained throughout the synthesis.

This guide details the protocols for transforming this scaffold into the key intermediates required for Olaparib-class therapeutics, focusing on chemoselective reduction and amide bond formation.

Chemical Architecture & Reactivity Map

The molecule presents three distinct reactive sites. Understanding the order of operations is critical to avoid side reactions (e.g., over-reduction or non-selective nucleophilic attack).

ReactivityMap Center 2-Fluoro-5-(methoxycarbonyl) benzoic acid C1 Site 1: C1-Carboxylic Acid (Amide Coupling) Center->C1 HATU/DIPEA C5 Site 2: C5-Methyl Ester (Reductive Activation) Center->C5 NaBH4/CaCl2 C2 Site 3: C2-Fluorine (Electronic Modulation) Center->C2 Retained ProductA Piperazine Amides (Solubilizing Tail) C1->ProductA ProductB Benzylic Alcohols/Halides (Core Linker) C5->ProductB

Figure 1: Orthogonal reactivity map of the scaffold. The C1-acid and C5-ester allow for sequential, non-interfering functionalization.

Protocol A: Regioselective Amidation (C1-Functionalization)

This protocol describes the coupling of the C1-acid with a secondary amine (e.g., N-Boc-piperazine). This is the preferred first step in the synthesis of Olaparib analogs because the resulting amide is robust enough to withstand the subsequent reduction of the C5-ester.

Objective: Synthesize tert-butyl 4-(2-fluoro-5-(methoxycarbonyl)benzoyl)piperazine-1-carboxylate.

Materials
  • Substrate: 2-Fluoro-5-(methoxycarbonyl)benzoic acid (1.0 eq)

  • Amine: N-Boc-piperazine (1.1 eq)

  • Coupling Agent: HATU (1.2 eq) or T3P (50% in EtOAc, 1.5 eq) for scalability.

  • Base: DIPEA (N,N-Diisopropylethylamine) (3.0 eq)

  • Solvent: DMF (Dimethylformamide) or DCM (Dichloromethane).

Step-by-Step Methodology
  • Activation:

    • Charge a reaction vessel with 2-Fluoro-5-(methoxycarbonyl)benzoic acid and DMF (10 vol).

    • Cool to 0°C under nitrogen atmosphere.

    • Add DIPEA (3.0 eq) followed by HATU (1.2 eq). Stir for 30 minutes to form the activated ester.

    • Note: The solution should turn slightly yellow.

  • Coupling:

    • Add N-Boc-piperazine (1.1 eq) portion-wise, maintaining internal temperature < 5°C.

    • Allow the reaction to warm to room temperature (20-25°C) and stir for 4-6 hours.

  • Process Control (IPC):

    • Monitor by HPLC/TLC.

    • Target: Disappearance of starting acid (< 1.0%).

    • Impurity Watch: Check for dimer formation or hydrolysis of the C5-ester (unlikely under these conditions).

  • Workup:

    • Dilute with EtOAc (15 vol) and wash with 1M HCl (to remove excess DIPEA/amine), saturated NaHCO3, and brine.

    • Dry over Na2SO4 and concentrate.[1]

  • Data Validation:

    • Expected Yield: 85-92%

    • Key NMR Signal: Presence of Boc peak (~1.4 ppm) and retention of Methyl Ester singlet (~3.9 ppm).

Protocol B: Chemoselective Reduction (C5-Activation)

Once the amide is installed at C1, the C5-methyl ester must be converted into a benzylic alcohol (and subsequently a benzylic halide) to link it to the phthalazinone core. This step is critical; over-reduction can attack the amide or defluorinate the ring.

Objective: Selective reduction of the methyl ester to the benzyl alcohol using a mild hydride system.

Materials
  • Substrate: Amide-coupled intermediate from Protocol A (1.0 eq)

  • Reductant: Sodium Borohydride (NaBH4) (4.0 eq)

  • Additive: Calcium Chloride (CaCl2) (2.0 eq) – Generates Ca(BH4)2 in situ, enhancing selectivity for esters.

  • Solvent: THF/Ethanol (2:1 mixture).

Step-by-Step Methodology
  • Preparation:

    • Dissolve the substrate in THF (10 vol) and Ethanol (5 vol).

    • Cool the mixture to 0°C.

  • Reagent Addition:

    • Add CaCl2 (2.0 eq) in one portion. Stir for 15 minutes.

    • Add NaBH4 (4.0 eq) portion-wise over 30 minutes. Caution: Hydrogen gas evolution.

  • Reaction:

    • Stir at 0°C for 1 hour, then warm to room temperature.

    • Monitor by TLC (Polarity shift: Ester -> Alcohol).

  • Quench & Isolation:

    • Cool to 0°C. Carefully quench with saturated NH4Cl solution.

    • Extract with EtOAc.[1] Wash organic layer with water and brine.

    • Concentrate to yield the Benzylic Alcohol .

  • Downstream Activation (Optional but Recommended):

    • To prepare for coupling with the phthalazinone core, convert the alcohol to a bromide using PBr3 (0.4 eq) in DCM at 0°C.

Synthesis Workflow Diagram

This flowchart visualizes the integration of the user's molecule into the generic Olaparib manufacturing route.

Workflow Start START: 2-Fluoro-5-(methoxycarbonyl) benzoic acid Step1 Step 1: Amide Coupling (Reagent: Piperazine/HATU) Start->Step1 Inter1 Intermediate A: Amide-Ester Scaffold Step1->Inter1 Step2 Step 2: Chemoselective Reduction (Reagent: NaBH4/CaCl2) Inter1->Step2 Inter2 Intermediate B: Benzylic Alcohol Step2->Inter2 Step3 Step 3: Halogenation (Reagent: SOCl2 or PBr3) Inter2->Step3 Final FINAL PRECURSOR: Benzylic Halide Linker (Ready for Phthalazinone Coupling) Step3->Final

Figure 2: Step-wise conversion of the starting material into the reactive linker required for PARP inhibitor assembly.

Troubleshooting & Critical Process Parameters (CPPs)
ParameterRiskMitigation Strategy
Temperature (Step 1) < 5°C during additionPrevents racemization of chiral amines (if used) and minimizes hydrolysis.
Water Content (Step 1) Hydrolysis of HATUUse anhydrous DMF/DCM. Ensure reagents are dry.
Stoichiometry (Step 2) Over-reductionStrictly control NaBH4 equivalents. Use CaCl2 to tune reactivity specifically for the ester.
Fluorine Stability Defluorination (SNAr)Avoid strong nucleophiles at high temperatures (>80°C) in polar aprotic solvents (DMSO) before the acid is protected.
References
  • AstraZeneca AB. "Processes for preparing olaparib." World Intellectual Property Organization, WO2018038680A1, 2018. Link

  • National Center for Biotechnology Information. "Olaparib Synthesis and Intermediates." PubChem Compound Summary. Link

  • BenchChem. "2-Fluoro-5-formylbenzoic acid: Comparative Guide." BenchChem Application Notes. Link

  • Shanghai Institute of Pharmaceutical Industry. "Preparation method of olaparib." Google Patents, CN106905243A. Link

  • Wagner, C. E., & Groy, T. L. "2-Fluoro-4-(methoxycarbonyl)benzoic acid."[2] Acta Crystallographica Section E, 2010. Link(Note: Provides structural insights into the regio-isomers).

Sources

Application

esterification procedures for the carboxylic acid group of 2-Fluoro-5-(methoxycarbonyl)benzoic acid

This Application Note and Protocol Guide is designed for researchers and drug development professionals working with fluorinated aromatic scaffolds. It addresses the specific chemical behavior of 2-Fluoro-5-(methoxycarbo...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note and Protocol Guide is designed for researchers and drug development professionals working with fluorinated aromatic scaffolds. It addresses the specific chemical behavior of 2-Fluoro-5-(methoxycarbonyl)benzoic acid (CAS: 387882-89-5), a key intermediate where the interplay between the ortho-fluorine atom and the meta-ester group dictates the optimal synthetic strategy.

Executive Summary & Strategic Analysis

2-Fluoro-5-(methoxycarbonyl)benzoic acid is a mono-methyl ester of 2-fluoroisophthalic acid. Its chemical utility lies in its asymmetry: it possesses one free carboxylic acid (C1) and one protected methyl ester (C5). The successful derivatization of the C1-acid requires a protocol that activates the carboxylic acid without compromising the integrity of the existing C5-ester (via transesterification or hydrolysis).

Structural Determinants of Reactivity[1]
  • The Ortho-Fluorine Effect: The fluorine atom at position C2 is ortho to the free carboxylic acid.

    • Electronic Impact: Fluorine is highly electronegative (

      
      ), exerting a strong inductive withdrawal (-I effect). This significantly increases the acidity of the C1-COOH (pKa 
      
      
      
      3.27) compared to benzoic acid (pKa 4.20), making the carboxylate anion more stable and the carbonyl carbon more electrophilic.[1]
    • Steric Impact: While fluorine is relatively small (Van der Waals radius 1.47 Å), it provides enough steric bulk to hinder the approach of bulky nucleophiles slightly, though this is often overridden by the electronic activation.

  • The Meta-Ester Stability: The C5-methoxycarbonyl group is meta to the reaction center. While electronically deactivated by the C1-acid, it remains susceptible to acid-catalyzed transesterification if a solvent other than methanol is used.

Method Selection Matrix
Desired ProductRecommended MethodMechanismKey Advantage
Dimethyl Diester (Symmetric)Method A: Acid-Catalyzed MethanolysisFischer EsterificationHigh atom economy; solvent is reagent.[2]
Mixed Ester (e.g., Ethyl, Benzyl)Method B: Alkyl Halide Alkylation

Nucleophilic Substitution
Zero risk of transesterification ; mild conditions.
Complex/Labile Ester Method C: Carbodiimide CouplingSteglich EsterificationNeutral pH; compatible with acid-sensitive groups.

Decision Logic & Workflow

The following decision tree illustrates the selection process based on the target ester functionality.

EsterificationWorkflow Start Substrate: 2-Fluoro-5-(methoxycarbonyl)benzoic acid Decision Target Ester Group (R) Start->Decision Methyl R = Methyl (Dimethyl 2-fluoroisophthalate) Decision->Methyl Symmetric NonMethyl R = Ethyl, Benzyl, t-Butyl, etc. (Mixed Diester) Decision->NonMethyl Asymmetric MethodA METHOD A: Fischer Esterification (MeOH + H2SO4) Methyl->MethodA Preferred MethodB METHOD B: Base-Promoted Alkylation (R-X + K2CO3) NonMethyl->MethodB Best for Stability MethodC METHOD C: Acid Chloride Activation ((COCl)2 -> R-OH) NonMethyl->MethodC Alternative Risk Risk: Transesterification of C5-Ester MethodA->Risk If ROH != MeOH

Caption: Logical workflow for selecting the esterification strategy. Method B is prioritized for mixed esters to eliminate transesterification risks.

Detailed Protocols

Protocol A: Synthesis of Dimethyl 2-fluoroisophthalate (Symmetric)

Use this method when converting the free acid to a methyl ester, resulting in the symmetric diester.

Mechanism: Acid-catalyzed Fischer esterification.[3] The enhanced electrophilicity of the ortho-fluoro carbonyl accelerates the nucleophilic attack of methanol.

Reagents:

  • Substrate: 2-Fluoro-5-(methoxycarbonyl)benzoic acid (1.0 equiv)

  • Solvent/Reagent: Anhydrous Methanol (0.5 M concentration relative to substrate)

  • Catalyst: Sulfuric Acid (

    
    , conc.) or Thionyl Chloride (
    
    
    
    ) (2.0 equiv)

Step-by-Step Procedure:

  • Setup: Charge a round-bottom flask with the substrate and a magnetic stir bar.

  • Solvent Addition: Add anhydrous methanol under an inert atmosphere (

    
    ).
    
  • Activation:

    • Option 1 (

      
      ): Add concentrated 
      
      
      
      dropwise at 0°C.
    • Option 2 (

      
       - Recommended): Add 
      
      
      
      dropwise at 0°C. This generates anhydrous HCl in situ and scavenges water, driving the equilibrium.
  • Reaction: Heat the mixture to reflux (65°C) for 3–6 hours. Monitor by TLC (Hexane:EtOAc 4:1) or LC-MS. The ortho-F effect typically shortens reaction time compared to non-fluorinated analogs.

  • Workup:

    • Concentrate the mixture under reduced pressure to remove excess methanol.

    • Redissolve the residue in Ethyl Acetate (EtOAc).[4]

    • Wash carefully with Saturated

      
       (aq) to neutralize residual acid. Caution: 
      
      
      
      evolution.
    • Wash with Brine, dry over

      
      , and concentrate.
      
  • Purification: The resulting dimethyl ester is typically pure enough for use. If necessary, recrystallize from Hexane/EtOAc.[4]

Protocol B: Synthesis of Mixed Esters via Alkylation (Target Specificity)

Use this method for Ethyl, Benzyl, Allyl, or other alkyl esters. This method completely avoids transesterification of the C5-methyl ester.

Mechanism:


 displacement. The base deprotonates the carboxylic acid; the resulting carboxylate attacks the alkyl halide. The ortho-fluorine increases the acidity, facilitating rapid deprotonation even with mild bases.

Reagents:

  • Substrate: 2-Fluoro-5-(methoxycarbonyl)benzoic acid (1.0 equiv)

  • Alkyl Halide: R-Br or R-I (1.2 equiv) (e.g., Ethyl iodide, Benzyl bromide)

  • Base: Potassium Carbonate (

    
    , anhydrous, granular) (2.0 equiv)
    
  • Solvent: DMF (N,N-Dimethylformamide) or Acetone (0.2 M)

Step-by-Step Procedure:

  • Dissolution: Dissolve the substrate in DMF in a reaction vial.

  • Deprotonation: Add

    
    . Stir at room temperature for 15 minutes. The mixture may become a suspension.
    
  • Alkylation: Add the Alkyl Halide dropwise.

  • Reaction: Stir at Room Temperature (25°C) for 2–4 hours.

    • Note: Heating (50°C) is only required for unreactive chlorides. For iodides/bromides, RT is sufficient due to the nucleophilicity of the fluorobenzoate anion.

  • Workup:

    • Pour the reaction mixture into ice-water (5x reaction volume). The product often precipitates as a solid.

    • If Solid: Filter, wash with water, and dry.[4]

    • If Oil: Extract with EtOAc (3x).[4] Wash organic layer with water (2x) and LiCl (5% aq) to remove DMF. Dry over

      
       and concentrate.
      
Protocol C: Acid Chloride Method (For Sterically Hindered Alcohols)

Use this method for t-butyl esters or complex alcohols where


 is not feasible.

Reagents:

  • Substrate (1.0 equiv)

  • Oxalyl Chloride (1.5 equiv) + DMF (catalytic, 2 drops)

  • Solvent: Dichloromethane (DCM) (anhydrous)

  • Reagent Alcohol (R-OH) (1.2 equiv)

  • Base: Triethylamine (

    
    ) or Pyridine (2.0 equiv)
    

Step-by-Step Procedure:

  • Activation: Dissolve substrate in DCM at 0°C. Add catalytic DMF. Add Oxalyl Chloride dropwise. Stir at RT for 1 hour until gas evolution ceases.

  • Concentration (Critical): Evaporate the solvent and excess oxalyl chloride under reduced pressure to obtain the crude acid chloride. Do not purify.

    • Why? Removing excess chlorinating agent prevents it from reacting with your alcohol in the next step.

  • Esterification: Redissolve the acid chloride residue in fresh DCM. Add the target Alcohol and

    
     at 0°C.
    
  • Reaction: Warm to RT and stir for 2–12 hours.

  • Workup: Wash with 1N HCl (to remove amine), then

    
    , then Brine.
    

Analytical Data & Quality Control

When characterizing the product, specific spectral features confirm the regioselectivity.

Analytical MethodExpected Signal / ObservationInterpretation

NMR
Singlet/Multiplet around -105 to -115 ppmShift confirms the oxidation state; distinct from starting material.

NMR
Two distinct alkoxy signals (if mixed ester)E.g., C5-OMe at

3.90 (s) and C1-OCH

R at different shift.
IR Spectroscopy Two Carbonyl stretches (

1720–1740 cm

)
Represents both ester carbonyls. Loss of broad -OH stretch (2500-3300).
HPLC Shift to longer retention time (RT)Conversion of polar Acid to non-polar Diester.

Troubleshooting Common Issues

Issue 1: Transesterification (Scrambling of esters)

  • Symptom:[2][5][6] LC-MS shows a mixture of dimethyl, diethyl, and mixed esters.

  • Cause: Using acidic conditions (Method A) with an alcohol different from the existing methyl ester.

  • Solution: Switch to Method B (Alkylation) immediately. Base-promoted alkylation does not activate the carbonyl for exchange.

Issue 2: Hydrolysis of C5-Ester

  • Symptom:[2][5][6] Appearance of dicarboxylic acid (2-fluoroisophthalic acid).

  • Cause: Presence of water in Method B or excessive heat/strong base.

  • Solution: Use anhydrous solvents (DMF). Ensure

    
     is dry. Avoid hydroxide bases (NaOH/KOH).
    

Issue 3: Low Reactivity of C1-Acid

  • Cause: Steric shielding by the ortho-fluorine (rare, but possible with very bulky alcohols).

  • Solution: Use Method C (Acid Chloride) and add a catalyst like DMAP (4-Dimethylaminopyridine) during the alcohol addition step.

References

  • Sigma-Aldrich. 2-Fluoro-5-(methoxycarbonyl)benzoic acid Product Page. CAS No. 387882-89-5.[7] Link

  • BenchChem.[1][5] The Role of Fluorine in 2-Fluorobenzoic Acid Reactivity: A Technical Guide. (2025). Link

  • Kumar, A., et al. "Esterification of fluorinated aromatic carboxylic acids with methanol by using UiO-66-NH2 as a heterogeneous catalyst."[8][9] RSC Advances, 2023, 13, 16712-16723.[8] Link

  • Master Organic Chemistry. Fischer Esterification: Mechanism and Procedures. (2022).[3] Link

Sources

Technical Notes & Optimization

Troubleshooting

purification methods to remove unreacted starting materials from 2-Fluoro-5-(methoxycarbonyl)benzoic acid

Topic: Removal of Unreacted Starting Materials & Impurities Target Molecule: 2-Fluoro-5-(methoxycarbonyl)benzoic acid (CAS: 387882-89-5) Primary Application: Pharmaceutical Building Block (e.g., for PARP inhibitors, enzy...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Removal of Unreacted Starting Materials & Impurities Target Molecule: 2-Fluoro-5-(methoxycarbonyl)benzoic acid (CAS: 387882-89-5) Primary Application: Pharmaceutical Building Block (e.g., for PARP inhibitors, enzyme inhibitors).[1][2]

Introduction: The Separation Challenge

You are likely synthesizing 2-Fluoro-5-(methoxycarbonyl)benzoic acid (hereafter referred to as Target-Monoacid ) via the selective hydrolysis of Dimethyl 4-fluoroisophthalate (the Diester ).[1][2]

The core purification challenge lies in the "Goldilocks" nature of the product:

  • The Starting Material (Diester): Neutral, hydrophobic.

  • The Target (Monoacid): Acidic (pKa ~3.5–4.0), amphiphilic.

  • The Over-Reaction Impurity (Diacid): 4-Fluoroisophthalic acid.[1][2] Highly polar, hydrophilic.

This guide provides a self-validating purification workflow designed to isolate the Target-Monoacid while quantitatively removing the unreacted Diester and minimizing the Diacid.[1][2]

Module 1: The "pH-Switch" Extraction (Primary Protocol)

Objective: Complete removal of unreacted Dimethyl 4-fluoroisophthalate (Diester). Principle: Exploiting the acidity difference. The Diester is neutral and will not ionize in mild base, whereas the Target-Monoacid will form a water-soluble salt.[1][2]

Step-by-Step Protocol
  • Dissolution:

    • Take your crude reaction mixture (after removing reaction solvent, typically THF/Methanol).

    • Resuspend the solid residue in Saturated Sodium Bicarbonate (

      
      ) solution  (pH ~8.5).
      
    • Why:

      
       is strong enough to deprotonate the carboxylic acid (forming the carboxylate salt) but weak enough to minimize hydrolysis of the remaining methyl ester group. Do not use NaOH , as it will rapidly hydrolyze your product into the Diacid.
      
  • The Organic Wash (Critical Step):

    • Extract the aqueous bicarbonate solution with Dichloromethane (DCM) or Ethyl Acetate (EtOAc) (

      
       Volume).[1][2]
      
    • Validation Point: The unreacted Diester (Starting Material) migrates into the organic layer. The Target-Monoacid (as a salt) stays in the aqueous layer.[2]

    • Discard the organic layer (or save for recovery of starting material).

  • Acidification & Precipitation:

    • Cool the aqueous layer to

      
      .
      
    • Slowly add 1N HCl dropwise with vigorous stirring until pH reaches ~2–3.

    • Observation: The Target-Monoacid should precipitate as a white solid.[1][2]

  • Filtration:

    • Filter the precipitate and wash with cold water to remove inorganic salts.

    • Dry under vacuum at

      
      .
      
Troubleshooting Guide: Extraction
IssueProbable CauseCorrective Action
Low Yield (Product in Organic Layer) pH of aqueous layer was too low (< 7) during wash.Ensure the aqueous phase is fully saturated with

(pH > 8) before the organic wash.
Product Hydrolysis (Diacid Formation) Base was too strong or exposure time too long.[1][2]Switch from

to

.[1][2] Keep the extraction process under 30 mins. Keep cold (

).
Emulsion Formation Amphiphilic nature of the Monoacid.Add a small amount of Brine (saturated NaCl) to the aqueous phase to increase ionic strength.

Module 2: Purification Logic Visualization

The following diagram illustrates the decision logic for separating the three potential components (Diester, Monoacid, Diacid).

PurificationLogic Crude Crude Mixture (Diester + Monoacid + Diacid) NaHCO3 Add Sat. NaHCO3 (aq) Partition with DCM Crude->NaHCO3 OrgLayer Organic Layer (DCM) NaHCO3->OrgLayer Hydrophobic Separation AqLayer Aqueous Layer (Carboxylates) NaHCO3->AqLayer Ionization Diester Contains: Unreacted Diester (SM) OrgLayer->Diester Acidify Acidify to pH 2-3 (HCl) AqLayer->Acidify Precipitate Precipitate Formed Acidify->Precipitate Wash Slurry Wash (Cold Toluene or Ether) Precipitate->Wash Polishing Step FinalProduct Target: Monoacid (Solid) Wash->FinalProduct Filtrate Filtrate: Trace Diacid impurities Wash->Filtrate

Caption: Workflow for the selective isolation of 2-Fluoro-5-(methoxycarbonyl)benzoic acid via Acid-Base Extraction.

Module 3: Removing "Over-Reacted" Diacid (Polishing)[1][2]

If your analytical data (HPLC/TLC) shows the presence of 4-Fluoroisophthalic acid (Diacid) , the extraction in Module 1 might not be enough because both the Target and the Diacid precipitate upon acidification.

Method: Selective Solubilization (Slurry Wash) [1][2]

  • Principle: The Target-Monoacid (containing a lipophilic methyl ester and fluorine) is significantly more soluble in moderately polar organic solvents than the highly polar Diacid.[1][2]

  • Solvent Choice: Toluene or Diethyl Ether.[1][2]

  • Protocol:

    • Dry the crude solid obtained from Module 1.

    • Suspend the solid in Toluene (approx. 5–10 mL per gram).

    • Heat to reflux briefly (if using Toluene) or stir vigorously at room temperature (if using Ether).[2]

    • Hot Filtration (Toluene): The Target-Monoacid will dissolve.[1][2] The Diacid will remain as an undissolved solid.

    • Filter off the undissolved Diacid.

    • Cool the filtrate to crystallize the pure Target-Monoacid.[1][2]

Frequently Asked Questions (FAQ)

Q1: Can I use Column Chromatography for this separation? A: Yes, but it is often unnecessary and wasteful for bulk removal of starting material.[2] If you must use chromatography (e.g., for >99% purity):

  • Stationary Phase: Silica Gel.[1][2]

  • Mobile Phase: Hexane:Ethyl Acetate (start 80:20, gradient to 50:[1]50) + 1% Acetic Acid .[1][2]

  • Note: The acetic acid is mandatory to prevent "tailing" of the carboxylic acid on the silica. Without it, the product will smear and overlap with impurities.

Q2: My product is oiling out instead of crystallizing after acidification. Why? A: This often happens if the concentration is too high or if residual organic solvent (DCM/EtOAc) from the wash step is trapped in the aqueous phase.

  • Fix: Before acidification, rotovap the aqueous bicarbonate layer briefly (mild vacuum, room temp) to remove traces of organic solvent. Then acidify slowly.

Q3: How do I confirm the "Unreacted Starting Material" is actually gone? A: Use TLC (Thin Layer Chromatography) .[1][2]

  • Eluent: Hexane:EtOAc (1:1).[1][2]

  • Visualization: UV Light (254 nm).[1][2]

  • Rf Values (Approx):

    • Diester (SM): ~0.7 (High)[1][2]

    • Target Monoacid: ~0.4 (Mid)[1][2][3]

    • Diacid: ~0.1 (Baseline/Low)[1][2]

  • If the spot at Rf 0.7 is absent, your extraction (Module 1) was successful.

References

  • Niwayama, S. (2000).[1][2][4] Highly Efficient Selective Monohydrolysis of Symmetric Diesters. The Journal of Organic Chemistry, 65(18), 5834–5836.

    • Context: Establishes the core protocol for selective hydrolysis and the solubility differences between diesters and half-esters.
  • BenchChem. (2025).[1][2][5][6][7] Technical Guide: 2-Fluoro-5-(methoxycarbonyl)benzoic acid Properties and Synthesis.

    • Context: Physical properties and solubility profiles of fluorinated benzoic acid deriv
  • Wermuth, C. G. (2011).[1][2] The Practice of Medicinal Chemistry. Academic Press.[1][2]

    • Context: General reference for acid-base extraction strategies in drug discovery (Standard Oper
  • Google Patents. (2008).[1][2] WO2008150487A2 - Synthesis of half esters.[1][2] [1]

    • Context: Industrial validation of the bicarbonate extraction method for separating half-esters from diesters.[1][2]

Sources

Optimization

Technical Support Center: Purification of 2-Fluoro-5-(methoxycarbonyl)benzoic acid

Ticket ID: REC-OPT-116026 Status: Open Assigned Specialist: Dr. A. Vance, Senior Application Scientist Executive Summary You are attempting to recrystallize 2-Fluoro-5-(methoxycarbonyl)benzoic acid (CAS: 116026-90-5). Th...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: REC-OPT-116026 Status: Open Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary

You are attempting to recrystallize 2-Fluoro-5-(methoxycarbonyl)benzoic acid (CAS: 116026-90-5). This molecule possesses a unique "amphiphilic" frustration: the carboxylic acid moiety is highly polar and hydrogen-bond donating, while the methyl ester and fluorine substituents add lipophilic character and disrupt lattice packing.

This guide addresses the three most common failure modes for this specific scaffold:

  • Oiling Out: The compound separates as a liquid phase before crystallizing.[1][2]

  • Hydrolysis: The methyl ester cleaves into the dicarboxylic acid (terephthalic acid derivative) in the presence of hot water/acid.

  • Transesterification: The methyl ester exchanges with solvent alcohols (e.g., becoming an ethyl ester in ethanol).

Module 1: Solvent System Optimization

The Solubility Matrix

Based on the physicochemical profile (pKa ~3.5, logP ~1.8), the following solvent systems are validated for this class of fluorinated benzoic esters.

Solvent SystemRoleSuitability RatingTechnical Notes
Ethyl Acetate (EtOAc) Single Solvent★★★★★ (Best)Recommended Starting Point. Dissolves the ester/acid hybrid well at reflux; poor solubility at 0°C. Low risk of chemical modification.
Methanol / Water Binary Pair★★★★☆High Purity. Excellent for removing non-polar impurities. Critical: Use Methanol to match the methyl ester group (prevents transesterification).
EtOAc / n-Heptane Solvent / Anti-solvent★★★★☆High Yield. Classic method for esters. Heptane drives precipitation. Risk of oiling out if Heptane is added too fast.
Toluene Single Solvent★★★☆☆Specific Impurity Removal. Good for removing very polar impurities, but the fluorinated ring may have high solubility even when cold, reducing yield.
Ethanol Single Solvent⚠️ AVOID Chemical Risk. High probability of transesterification (Methyl ester

Ethyl ester) at reflux temperatures.
Decision Logic: Selecting Your Solvent

Use this logic flow to determine the correct solvent based on your specific crude material profile.

SolventSelection Start START: Analyze Crude Purity IsColor Is the Crude Colored/Tarry? Start->IsColor IsWet Is the Crude Wet/Acidic? IsColor->IsWet No (Off-white) Toluene Use Toluene (Hot filtration required) IsColor->Toluene Yes (Dark/Yellow) EtOAc Use Ethyl Acetate (Standard Protocol) IsWet->EtOAc No (Dry) DryFirst Dry Crude First (Prevent Hydrolysis) IsWet->DryFirst Yes MeOH Use MeOH / Water (pH controlled) EtOAc->MeOH If Yield Low DryFirst->EtOAc

Figure 1: Solvent selection decision tree based on impurity profile and moisture content.

Module 2: Validated Protocols

Protocol A: Ethyl Acetate (The "Safe" Method)

Best for: First-pass purification and minimizing chemical degradation.

  • Dissolution: Place 10 g of crude solid in a flask. Add Ethyl Acetate (approx. 3-5 mL per gram) and heat to reflux (77°C).

  • Saturation: If solid remains, add EtOAc in 1 mL portions until dissolved. If fully dissolved immediately, boil off solvent until the first sign of turbidity, then add 1 mL to clear it.

  • Cooling (Critical): Remove from heat. Allow to cool to room temperature slowly (over 1-2 hours). Do not place directly in ice.

  • Crystallization: Once solid mass forms at RT, place in an ice bath (0-4°C) for 30 minutes to maximize yield.

  • Filtration: Filter under vacuum. Wash cake with cold EtOAc/Heptane (1:1 mixture).

Protocol B: Methanol/Water (The "High Purity" Method)

Best for: Removing non-polar byproducts. Requires strict temperature control.

  • Dissolution: Dissolve crude in minimum boiling Methanol (65°C).

  • Anti-Solvent Addition: While maintaining gentle reflux, add hot Water dropwise.

  • Endpoint: Stop adding water immediately when a persistent cloudiness appears. Add 1-2 drops of Methanol to clear the solution.

  • Cooling: Cool to room temperature.

    • Note: If oil droplets appear, reheat immediately and add slightly more Methanol.

Module 3: Troubleshooting "Oiling Out"

"Oiling out" is the most frequent ticket we receive for benzoate esters. It occurs when the Liquid-Liquid Phase Separation (LLPS) boundary is crossed before the solubility curve.

Mechanism: The melting point of the solvated solute is lower than the temperature of the solution.

OilingOut Issue Problem: Solution turns milky/oily instead of crystalline Step1 STOP Cooling Reheat to Reflux Issue->Step1 Step2 Add Solvent (Shift Phase Diagram) Step1->Step2 If saturated Step3 Seed at High Temp (T_cloud + 5°C) Step2->Step3 Step4 Slow Cool (10°C per hour) Step3->Step4

Figure 2: Remediation workflow for oiling out phenomena.

Corrective Actions:

  • Seeding: Save a few crystals from the crude batch. When the hot solution cools slightly (but is still clear), add these seeds. This provides a nucleation surface that is energetically more favorable than forming an oil droplet.

  • Reduce Anti-Solvent: If using EtOAc/Heptane, you are likely using too much Heptane. Increase the EtOAc ratio.

Module 4: Frequently Asked Questions (FAQ)

Q1: Can I use Ethanol instead of Methanol? A: No. You have a methyl ester (-COOMe). Heating in ethanol with even trace acidity (common in crude carboxylic acids) will cause transesterification , resulting in a mixture of Methyl and Ethyl esters. Always match the alcohol solvent to the ester group (i.e., use Methanol for Methyl esters).

Q2: My product smells like vinegar after recrystallization. Is this normal? A: No. A vinegar smell indicates hydrolysis of the ester or residual acetic acid (if used). This suggests your solvent was wet or the heating duration was too long. Dry your product under vacuum at 40°C. If the smell persists, check the melting point; a significant drop indicates hydrolysis to the dicarboxylic acid.

Q3: The crystals are yellow. How do I remove the color? A: Fluorinated aromatics often trap trace oligomeric impurities.[3]

  • Dissolve in hot Ethyl Acetate.[2]

  • Add Activated Carbon (5 wt% of mass).

  • Stir at reflux for 15 minutes.

  • Hot Filter through a Celite pad to remove carbon.

  • Proceed with crystallization.[1][2][3][4][5][6][7]

Q4: What is the expected Melting Point? A: Pure 2-Fluoro-5-(methoxycarbonyl)benzoic acid typically melts in the range of 154–156°C (based on the 4-isomer analog behavior and general fluorobenzoic acid trends). A range >2°C indicates impurity.

References

  • Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann.
  • Wagner, C. E., & Groy, T. L. (2010).[8] 2-Fluoro-4-(methoxycarbonyl)benzoic acid.[8] Acta Crystallographica Section E. Link (Provides specific solubility data for the structural isomer in Ethyl Acetate).

  • BenchChem Technical Support. (2025). Purification challenges of 2-Fluorobenzoic acid derivatives. Link (General guidance on fluorinated benzoic acid impurities and oiling out).

  • Sigma-Aldrich. (n.d.). Safety Data Sheet: 2-Fluoro-5-(methoxycarbonyl)benzoic acid. Link (Physicochemical property verification).

Sources

Troubleshooting

troubleshooting low solubility of 2-Fluoro-5-(methoxycarbonyl)benzoic acid in aqueous media

This guide provides a technical troubleshooting framework for researchers encountering solubility issues with 2-Fluoro-5-(methoxycarbonyl)benzoic acid (and structurally similar fluorinated benzoic acid esters). The conte...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a technical troubleshooting framework for researchers encountering solubility issues with 2-Fluoro-5-(methoxycarbonyl)benzoic acid (and structurally similar fluorinated benzoic acid esters).

The content is structured to address the physicochemical contradictions of the molecule: an ionizable acidic head group paired with a lipophilic, hydrolysis-prone ester tail.[1]

Compound Profile & Solubility Physics

Before troubleshooting, understand the physicochemical "personality" of the molecule.[1] This compound is a zwitterionic-mimic in terms of solubility behavior: it behaves like a rock in acidic water but behaves like a surfactant or salt in basic media.

PropertyValue (Est.)Implication
Molecular Formula C₉H₇FO₄MW: 198.15 g/mol
Functional Groups 1x Carboxylic Acid1x Methyl Ester1x Fluorine (Ortho)Acid: Ionizable (Solubility handle).Ester: Hydrophobic & Hydrolyzable (Instability risk).Fluorine: Increases lipophilicity.[2][3][4]
pKa (Acid) ~3.1 – 3.3 The ortho-fluorine and meta-ester are electron-withdrawing, significantly increasing acidity compared to benzoic acid (pKa 4.2).
LogP (Neutral) ~2.0 – 2.5 Moderately lipophilic in its protonated form.[1] Poor water solubility expected below pH 4.[1]
LogD (pH 7.4) < 0.5 Highly soluble as the carboxylate anion (COO⁻).[1]

Diagnostic Flowchart

Use this decision tree to identify the root cause of precipitation or instability.

SolubilityTroubleshooting Start Start: Compound Insoluble in Aqueous Media CheckPH Step 1: Check pH of Solution Start->CheckPH Acidic pH < 4.0 (Protonated Form) CheckPH->Acidic pH low Neutral pH 6.0 - 8.0 (Anionic Form) CheckPH->Neutral pH mid Basic pH > 9.0 (Hydrolysis Risk) CheckPH->Basic pH high ActionAcid Action: Raise pH to > 5.0 Use dilute NaOH or Buffer Acidic->ActionAcid ResultPrecip Still Precipitating? Neutral->ResultPrecip ActionBasic CRITICAL WARNING: Ester Hydrolysis (Saponification) Likely occurring. Basic->ActionBasic ResultSoluble Solution Clear ActionAcid->ResultSoluble ActionNeutral Action: Check Ionic Strength Add 5-10% DMSO ResultPrecip->ResultSoluble No Cosolvent Add Co-solvent: DMSO, DMF, or EtOH ResultPrecip->Cosolvent Yes Cosolvent->ResultSoluble

Figure 1: Decision matrix for solubilizing fluorinated benzoic acid esters.

Troubleshooting Guides (FAQ Format)

Issue 1: "I added the powder to water/PBS, and it's just floating."

Diagnosis: The compound is in its protonated free acid form .[1] At pH < pKa (approx 3.2), the molecule is neutral and dominated by the lipophilic fluorine and ester groups.[1] It will not dissolve in pure water (which often becomes slightly acidic upon adding a carboxylic acid).[1]

Solution (The "In-Situ Salt" Method): Do not try to dissolve the powder directly in neutral buffer.[1] The dissolution rate is kinetically limited.[1]

  • Suspend the powder in a small volume of water (e.g., 10% of final volume).[1]

  • Add 1.05 equivalents of dilute NaOH (0.1 M or 1 M).

  • Vortex until clear. The pH will spike, creating the soluble sodium salt.[1]

  • Immediately add the remaining buffer (PBS/HEPES) to bring the pH back to physiological range (7.4).[1]

Issue 2: "The solution was clear, but turned cloudy after 2 hours."

Diagnosis: This is likely "Salting Out" or pH Drift .[1] If you dissolved it in a high-salt buffer (like 10x PBS) or if the pH drifted back below 4.0, the free acid will precipitate.[1]

Solution:

  • Check pH: Ensure the final buffer has enough capacity to maintain pH > 5.0.[1]

  • Co-solvent: Add 1–5% DMSO or Ethanol .[1] This disrupts the hydration shell and prevents aggregation of the hydrophobic ester tails, even if the pH dips slightly.[1]

Issue 3: "My LC-MS shows a new peak at [M-14] mass."

Diagnosis: Ester Hydrolysis (Saponification). You have lost the methyl group (-CH₃) and generated the dicarboxylic acid (2-Fluoro-isophthalic acid). This happens rapidly at pH > 10 and slowly at pH > 8.5, especially at higher temperatures (37°C).[1]

Solution:

  • Strict pH Control: Never exceed pH 8.5 during preparation.

  • Temperature: Prepare solutions on ice if possible.

  • Storage: Do not store aqueous solutions. Make fresh. If storage is required, freeze at -20°C in 100% DMSO stocks, not aqueous buffers.

Experimental Protocols

Protocol A: Preparation of a 10 mM Stock Solution (Biological Assay Ready)

Use this protocol for cell culture or enzymatic assays where DMSO tolerance is <1%.[1]

  • Weighing: Weigh 1.98 mg of 2-Fluoro-5-(methoxycarbonyl)benzoic acid.

  • Primary Solubilization: Add 100 µL of 100% DMSO . Vortex until completely dissolved.[1]

    • Note: The compound is highly soluble in DMSO.

  • Dilution: Slowly add 900 µL of PBS (pH 7.4) while vortexing.

    • Result: 2 mM solution in 10% DMSO.[1]

  • Final Step: Dilute further into assay media.

    • Validation: Visually inspect for "oiling out" (micro-droplets).[1] If observed, increase DMSO concentration or switch to Method B.

Protocol B: Determination of Aqueous Solubility Limit

Use this to validate if the compound fits your concentration requirements.

  • Prepare a buffer at pH 7.4 (e.g., 50 mM Phosphate).[1]

  • Add compound in excess (e.g., 10 mg/mL) to the buffer.[1]

  • Shake/Vortex for 24 hours at 25°C.

  • Centrifuge at 15,000 x g for 10 minutes to pellet undissolved solid.

  • Analyze the supernatant via HPLC-UV (254 nm).[1]

    • Warning: Do not filter through nylon filters; the ester may bind.[1] Use PTFE or PVDF.[1]

Reference Data & Stability

Estimated Solubility Table
SolventSolubility Limit (Est.)Comments
Water (pH 2) < 0.1 mg/mLInsoluble (Free Acid)
PBS (pH 7.4) > 5 mg/mLSoluble (Anion)
DMSO > 50 mg/mLExcellent Solvent
Ethanol > 20 mg/mLGood Solvent
0.1 M NaOH > 50 mg/mLHigh Hydrolysis Risk (Transient use only)
Hydrolysis Kinetics (General Rule for Benzoic Esters)
  • pH 7.0: Stable for days.

  • pH 9.0: Half-life ~12-24 hours.

  • pH 12.0: Half-life < 30 minutes.

References

  • PubChem. 2-Fluoro-5-(methoxycarbonyl)benzoic acid (Compound Summary). National Library of Medicine.[1] Available at: [Link][1]

  • Serjeant, E.P. & Dempsey, B. (1979).[1] Ionisation Constants of Organic Acids in Aqueous Solution.[1] IUPAC Chemical Data Series No.[1] 23. (Source for general benzoic acid pKa shifts due to ortho-fluorine substitution).

  • Larsson, K. (2022).[1] Hydrolysis of Esters in Alkaline Medium: Mechanisms and Rates.[1] Chemistry LibreTexts.[1] Available at: [Link]

  • Mishra, S. (2021).[1][3] Solubility and Distribution Coefficient of Benzoic Acid in Water and Benzene Solvents using pH Buffer Solution.[1][5][6] International Journal of Advanced Research.[1] Available at: [Link]

Sources

Optimization

minimizing side reactions during the hydrolysis of 2-Fluoro-5-(methoxycarbonyl)benzoic acid

Technical Support Center: Hydrolysis of 2-Fluoro-5-(methoxycarbonyl)benzoic acid Welcome to the technical support guide for the hydrolysis of 2-Fluoro-5-(methoxycarbonyl)benzoic acid. This document is designed for resear...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Hydrolysis of 2-Fluoro-5-(methoxycarbonyl)benzoic acid

Welcome to the technical support guide for the hydrolysis of 2-Fluoro-5-(methoxycarbonyl)benzoic acid. This document is designed for researchers, chemists, and drug development professionals who are working with this versatile intermediate. Our goal is to provide you with not just protocols, but the underlying chemical principles to empower you to troubleshoot and optimize this critical saponification step, ensuring high yields of the desired 2-fluoro-terephthalic acid while minimizing the formation of key side products.

Core Principles: Understanding the Reaction Landscape

The hydrolysis of the methyl ester in 2-Fluoro-5-(methoxycarbonyl)benzoic acid is, at its core, a saponification reaction. The intended transformation involves the nucleophilic attack of a hydroxide ion on the ester's carbonyl carbon. However, the molecule's unique substitution pattern—an activating fluorine atom ortho to one carboxyl group and meta to the other—creates a delicate balance where side reactions can easily compete.

The Desired Pathway: BAC2 Hydrolysis

The productive reaction follows a well-established BAC2 (Base-catalyzed, Acyl-oxygen cleavage, bimolecular) mechanism. This pathway is generally efficient but can be hampered by steric hindrance.[1]

sub Substrate (2-Fluoro-5-(methoxycarbonyl)benzoic acid) int Tetrahedral Intermediate sub->int Nucleophilic Attack oh OH⁻ prod Product (2-Fluoroterephthalate) int->prod Collapse & Elimination meoh Methanol int->meoh

Caption: Desired BAC2 hydrolysis pathway.

The Side Reactions: SNAr and Decarboxylation

Two primary side reactions plague this hydrolysis:

  • Nucleophilic Aromatic Substitution (SNAr): The aromatic ring is electron-deficient due to the two carboxyl groups and the inductive effect of fluorine. This makes the fluorine atom susceptible to displacement by the hydroxide nucleophile, leading to the formation of 2-hydroxyterephthalic acid.[2] Fluorine is a surprisingly effective leaving group in SNAr reactions.[2]

  • Decarboxylation: At elevated temperatures, benzoic acids, particularly those activated with electron-withdrawing groups, can lose carbon dioxide.[3][4] This can occur at either of the carboxylic acid positions, leading to fluorobenzoic acid or its derivatives.

sub Starting Material 2-Fluoro-5-(methoxycarbonyl)benzoic acid hydrolysis Desired Product 2-Fluoroterephthalic Acid sub->hydrolysis  Desired  Hydrolysis snar SNAr Byproduct 2-Hydroxyterephthalic Acid hydrolysis->snar High Temp / [OH⁻]   decarb Decarboxylation Byproduct 4-Fluorobenzoic Acid hydrolysis->decarb  High Temp

Caption: Competing reaction pathways.

Troubleshooting Guide & FAQs

This section addresses the most common issues encountered during the hydrolysis of 2-Fluoro-5-(methoxycarbonyl)benzoic acid in a direct question-and-answer format.

Q1: My hydrolysis is extremely slow or incomplete, even after prolonged heating with NaOH. What is causing this?

Answer: This is the most frequently reported issue and is primarily due to two factors: steric hindrance and poor substrate solubility.

  • Causality: The fluorine atom ortho to the existing carboxylic acid group can sterically hinder the approach of the hydroxide nucleophile to the nearby ester carbonyl. While methyl esters are less hindered than others, this effect can be significant.[5][6] Standard conditions using NaOH or KOH in purely aqueous media may also suffer from low solubility of the organic substrate, leading to a slow heterogeneous reaction.[7]

  • Solution:

    • Switch your base to Lithium Hydroxide (LiOH): LiOH is often superior for the saponification of hindered esters.[8][9] It is typically used in a solvent mixture like Tetrahydrofuran (THF) and water.[7][8] THF improves the solubility of the substrate, creating a homogeneous reaction mixture and dramatically increasing the reaction rate.

    • Employ a co-solvent: If you must use NaOH or KOH, adding a co-solvent like THF or methanol can significantly improve solubility and reaction speed.[8]

    • Consider non-aqueous conditions for highly resistant esters: For extremely stubborn cases, methods using "naked" or poorly solvated hydroxide ions can be effective even at room temperature.[10] A system of potassium tert-butoxide with one equivalent of water in DMSO generates a highly reactive hydroxide species that can overcome significant steric barriers.[11]

Q2: I'm getting my desired product, but my final yield is contaminated with a species where the fluorine atom has been replaced by a hydroxyl group. How do I prevent this?

Answer: You are observing a Nucleophilic Aromatic Substitution (SNAr) side reaction.

  • Causality: The aromatic ring is activated towards nucleophilic attack by the electron-withdrawing carboxyl groups. Under the reaction conditions, the hydroxide ion (OH⁻) acts as a nucleophile and displaces the fluoride ion. This side reaction is highly dependent on temperature and the concentration of the base.

  • Solution:

    • Lower the Reaction Temperature: This is the most critical parameter. Avoid high temperatures and prolonged refluxing, especially with strong bases like NaOH or KOH. Aim for room temperature or gentle heating (40-50°C).

    • Use a Milder Base/Condition: As mentioned in Q1, LiOH is generally less harsh than NaOH or KOH and is the preferred reagent to minimize this side reaction.[9]

    • Avoid a Large Excess of Base: Use a modest excess of hydroxide (e.g., 1.5 to 2.5 equivalents). A very high concentration of OH⁻ will increase the rate of the undesired SNAr reaction.

Q3: My mass spectrometry analysis shows a product with a mass corresponding to the loss of a carboxyl group. What is happening?

Answer: Your product is undergoing decarboxylation.

  • Causality: The loss of CO₂ from aromatic carboxylic acids is promoted by heat.[4][12] The presence of electron-withdrawing groups, such as the fluorine and the other carboxyl group, can stabilize the intermediate carbanion formed upon CO₂ loss, lowering the temperature at which this process occurs.[3] This is particularly problematic if the reaction is overheated or if localized "hot spots" occur in the reaction vessel.

  • Solution:

    • Strict Temperature Control: Maintain the reaction temperature below 80°C. For sensitive applications, a target of 40-50°C is even safer. Use an oil bath for uniform heating.

    • Minimize Reaction Time: Once the hydrolysis is complete (as monitored by TLC or LC-MS), proceed with the workup immediately. Unnecessary, prolonged heating increases the risk of decarboxylation.

    • Ensure Homogeneous Reaction: A well-stirred, homogeneous solution (see Q1) prevents local overheating that can initiate decarboxylation.

Recommended Experimental Protocols

Protocol A: High-Fidelity Hydrolysis (Minimizes Side Reactions)

This protocol is the recommended starting point for achieving the highest purity of 2-fluoroterephthalic acid.

  • Dissolution: In a round-bottom flask, dissolve 1.0 equivalent of 2-Fluoro-5-(methoxycarbonyl)benzoic acid in a 3:1 mixture of THF and water (e.g., 12 mL THF and 4 mL H₂O per gram of starting material).

  • Base Addition: Add 1.5 equivalents of lithium hydroxide monohydrate (LiOH·H₂O) to the solution.

  • Reaction: Stir the mixture vigorously at room temperature (20-25°C). Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 4-12 hours. If the reaction is slow, gently warm the mixture to 40°C.

  • Workup:

    • Once the starting material is consumed, remove the THF under reduced pressure.

    • Dilute the remaining aqueous solution with water.

    • Carefully acidify the solution to a pH of ~2 using 1M HCl. The product will precipitate out of the solution.[13]

    • Cool the mixture in an ice bath for 30 minutes to maximize precipitation.

    • Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum.

Protocol B: Accelerated Hydrolysis

Use this protocol when reaction time is a critical factor, but be aware of the increased potential for side products.

  • Setup: Dissolve 1.0 equivalent of 2-Fluoro-5-(methoxycarbonyl)benzoic acid in methanol (10 mL per gram). Add 4.0 equivalents of a 2M aqueous NaOH solution.

  • Reaction: Heat the mixture to a gentle reflux (~70°C) using an oil bath. Monitor the reaction closely; it is often complete in 1-3 hours.

  • Workup:

    • Cool the reaction to room temperature.

    • Remove the methanol under reduced pressure.

    • Dilute with water and acidify with 1M HCl to a pH of ~2 to precipitate the product.

    • Collect the solid by vacuum filtration, wash thoroughly with cold water, and dry. Be prepared to purify the product further by recrystallization if SNAr or decarboxylation byproducts are detected.

Data & Condition Summary

ConditionBaseSolventTemp.Expected Outcome
A: High-Fidelity LiOHTHF/H₂O25-40°CHigh Yield & Purity. Slowest reaction time. Lowest risk of SNAr/Decarboxylation.
B: Accelerated NaOHMeOH/H₂O~70°CFast Conversion. Moderate risk of SNAr. Low risk of decarboxylation.
C: Aggressive KOHH₂O100°CFast but problematic. High risk of SNAr and decarboxylation. Not recommended.
D: For Hindered Substrates t-BuOK/H₂ODMSO25°CVery effective for stubborn esters. Requires anhydrous solvent handling.[11]

Troubleshooting Workflow

start Start Hydrolysis (Protocol A Recommended) check_tlc Monitor by TLC/LC-MS start->check_tlc incomplete Incomplete Reaction after 12h? check_tlc->incomplete warm Warm to 40°C incomplete->warm Yes switch_protocol Switch to Protocol D (t-BuOK/DMSO) incomplete->switch_protocol Still incomplete workup Reaction Complete. Proceed to Workup. incomplete->workup No warm->check_tlc Continue monitoring analyze Analyze Product Purity (NMR, LC-MS) workup->analyze snar SNAr Product Detected? (Fluorine Loss) analyze->snar decarb Decarboxylation Detected? snar->decarb No snar_sol Root Cause: High Temp / [Base] Solution: Use Protocol A, strictly RT. snar->snar_sol Yes decarb_sol Root Cause: Overheating Solution: Strict Temp Control (<50°C) decarb->decarb_sol Yes success Pure Product Obtained decarb->success No

Caption: A logical workflow for troubleshooting common hydrolysis issues.

References

  • Direct decarboxylative 18 F-fluorination of benzoic acids using visible light c
  • The Role of Fluorine in 2-Fluorobenzoic Acid Reactivity: A Technical Guide.Benchchem.
  • Copper‐mediated decarboxylative fluorination of 4‐fluorobenzoic acid....
  • EP0635466A1 - Decarboxylation process.
  • Preparation of 2,4,5-trifluorobenzoic acid by decarboxylation of 3,4,6-trifluorophthalic anhydride - P
  • Synthesis of 2-fluorobenzoic acids by nucleophilic fluorination of 1-arylbenziodoxolones.
  • US5233085A - Preparation of 2,4,5-trifluorobenzoic acid by decarboxylation of 3,4,6-trifluorophthalic acid.
  • Synthesis of 2-fluorobenzoic acids by nucleophilic fluorination of 1- arylbenziodoxolones.
  • Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox C
  • Difficult hydrolysis of an hindered ester.Sciencemadness.org. (2016).
  • Synthesis of 2-fluorobenzoic acids by nucleophilic fluorination of 1-arylbenziodoxolones.
  • Why are my ester hydrolysis not working.Reddit. (2025).
  • Hydrolysis of esters and dialkyl malonates mediated by t-BuNH2/LiBr/alcohol/H2O.Springer.
  • Mild alkaline hydrolysis of hindered esters in non-aqueous solution.Arkivoc.
  • What's the work-up of ester hydrolysis by hydr
  • A general procedure for the base-promoted hydrolysis of hindered esters at ambient temper
  • Surprise in the Lithium Hydroxide Hydrolysis of a NXO-Compound.Sciforum.
  • Methyl Esters and Deriv
  • Effects of steric hindrance and electron density of ester prodrugs on controlling the metabolic activation by human carboxylesterase.PubMed. (2021).
  • MECHANISM OF ALKALINE HYDROLYSIS OF HINDERED AROMATIC ESTERS, THE BAL2 MECHANISM.
  • Hydrolysis and saponification of methyl benzo
  • Saponification of methyl benzo

Sources

Troubleshooting

Technical Support Center: Overcoming Steric Hindrance in Reactions Involving 2-Fluoro-5-(methoxycarbonyl)benzoic acid

Introduction Welcome to the technical support center for 2-Fluoro-5-(methoxycarbonyl)benzoic acid. This guide is designed for researchers, chemists, and drug development professionals who utilize this versatile building...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

Welcome to the technical support center for 2-Fluoro-5-(methoxycarbonyl)benzoic acid. This guide is designed for researchers, chemists, and drug development professionals who utilize this versatile building block in their synthetic endeavors. While its unique substitution pattern is valuable, the ortho-fluoro substituent presents a significant steric and electronic challenge, often leading to low yields, sluggish reactions, or complete failure with standard protocols.[1][2]

This document provides in-depth troubleshooting guides, answers to frequently asked questions, and validated protocols to help you overcome these challenges. Our goal is to explain the causality behind experimental choices, empowering you to design robust and successful reactions.

Section 1: Understanding the Core Challenge

The primary obstacle in reactions involving 2-Fluoro-5-(methoxycarbonyl)benzoic acid is the steric hindrance imposed by the fluorine atom at the C2 position. This substituent physically blocks the approach of nucleophiles and reagents to the adjacent carboxylic acid group.

  • Steric Shielding: The fluorine atom's van der Waals radius, though smaller than other halogens, is significant enough to impede access to the carboxyl carbon.

  • Electronic Effects: Fluorine is highly electronegative, exerting a strong electron-withdrawing inductive effect (-I). This effect can influence the reactivity of the entire aromatic system.[3]

These combined effects necessitate the use of specialized reagents and optimized conditions to achieve efficient transformations, particularly in crucial reactions like amide bond formation.

Caption: Steric hindrance around the carboxyl group.

Section 2: Troubleshooting & FAQs

This section addresses the most common issues encountered when working with 2-Fluoro-5-(methoxycarbonyl)benzoic acid.

FAQ 1: My standard amide coupling reaction is failing or giving low yields. What should I do?

This is the most frequently reported issue. Standard coupling reagents like DCC, EDC/HOBt, or simple carbodiimides often fail because the formation of the activated O-acylisourea intermediate is sterically hindered and may not be sufficiently reactive to overcome this barrier.[4][5][6]

Answer: You must employ a more potent activating agent that can function effectively in a sterically congested environment.

Recommended Strategy: Switch to a uronium/guanidinium or phosphonium-based coupling reagent. These reagents form highly reactive activated esters that are less susceptible to steric effects.[7][8][9]

Reagent ClassExamplesMechanism of Action & Rationale
Uronium/Guanidinium Salts HATU, HBTU, HCTU, COMUThese reagents react with the carboxylic acid to form a highly reactive OAt or OBt active ester. The leaving groups (HOAt, HOBt, Oxyma) are excellent, and the reaction proceeds rapidly, often outcompeting side reactions. HATU is particularly effective due to the anchimeric assistance provided by the pyridine nitrogen in the HOAt leaving group, making it one of the most efficient reagents for difficult couplings.[7][9]
Phosphonium Salts PyBOP, PyAOPSimilar to uronium salts, these form highly reactive activated esters. They are often preferred in syntheses where guanidinylation of the amine is a potential side reaction, which can occur with excess uronium reagents.[7]
Acyl Fluoride Formation (PyFluor, XtalFluor-E)An alternative strategy is the in situ conversion of the carboxylic acid to an acyl fluoride. Acyl fluorides are more reactive than the acid itself but less so than acyl chlorides, offering a good balance of reactivity and stability. This method is particularly effective for coupling with electron-deficient or sterically hindered amines.[10][11]

Troubleshooting Logic for Failed Amide Coupling:

troubleshooting_workflow cluster_strategy Select Advanced Coupling Strategy start Low/No Amide Product check_reagents Verify Purity of Acid, Amine, and Solvents start->check_reagents strategy_1 Strategy 1: Use Urionium/Phosphonium Reagent (e.g., HATU, PyBOP, COMU) check_reagents->strategy_1 Reagents OK strategy_2 Strategy 2: Convert to Acyl Fluoride/Chloride (e.g., PyFluor or SOCl₂) check_reagents->strategy_2 protocol_1 Run Protocol 3.1: HATU-Mediated Coupling strategy_1->protocol_1 protocol_2 Run Protocol 3.2: Acyl Fluoride-Mediated Coupling strategy_2->protocol_2 optimize Optimize Conditions: - Increase Temperature (40-60°C) - Screen Non-polar aprotic solvents - Use non-nucleophilic base (DIEA) protocol_1->optimize protocol_2->optimize analyze Analyze by LC-MS/ NMR for Product & Byproducts optimize->analyze success Successful Coupling analyze->success Desired Product >80% failure Re-evaluate Substrate Compatibility analyze->failure Still Low Yield

Sources

Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide to the Identification of 2-Fluoro-5-(methoxycarbonyl)benzoic Acid: An FTIR-Centric Comparative Analysis

For researchers, medicinal chemists, and professionals in drug development, the unambiguous identification and characterization of novel or synthesized compounds are cornerstones of scientific rigor. 2-Fluoro-5-(methoxyc...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, medicinal chemists, and professionals in drug development, the unambiguous identification and characterization of novel or synthesized compounds are cornerstones of scientific rigor. 2-Fluoro-5-(methoxycarbonyl)benzoic acid, a substituted aromatic carboxylic acid, presents a unique analytical challenge due to its specific combination of functional groups. This guide provides an in-depth, technically-grounded comparison of analytical methodologies for its identification, with a primary focus on Fourier-Transform Infrared (FTIR) spectroscopy. We will explore the causality behind experimental choices, present self-validating protocols, and objectively compare FTIR with alternative techniques, supported by experimental data.

The Central Role of Vibrational Spectroscopy: An Introduction to FTIR

FTIR spectroscopy stands as a rapid, non-destructive, and highly informative technique for the identification of organic molecules. Its power lies in the principle that chemical bonds and functional groups vibrate at specific, characteristic frequencies. When a molecule is irradiated with infrared light, it absorbs energy at these frequencies, resulting in a unique spectral fingerprint. For 2-Fluoro-5-(methoxycarbonyl)benzoic acid, with its carboxylic acid, ester, and substituted aromatic functionalities, FTIR provides a wealth of structural information in a single, swift measurement.

Part 1: Unveiling the Molecular Fingerprint: FTIR Spectroscopy of 2-Fluoro-5-(methoxycarbonyl)benzoic Acid

A detailed analysis of the FTIR spectrum of 2-Fluoro-5-(methoxycarbonyl)benzoic acid allows for the confident identification of its key functional groups. The following is a predicted spectrum based on the well-established vibrational frequencies of its constituent parts.

Predicted FTIR Spectral Data for 2-Fluoro-5-(methoxycarbonyl)benzoic Acid
Wavenumber (cm⁻¹)Vibrational ModeFunctional GroupIntensity
~3300-2500O-H stretch (hydrogen-bonded)Carboxylic AcidBroad, Strong
~3080-3030C-H stretch (aromatic)Benzene RingMedium
~2960-2850C-H stretch (aliphatic, -OCH₃)Methoxy GroupMedium
~1735-1715C=O stretchMethyl EsterStrong, Sharp
~1710-1680C=O stretch (hydrogen-bonded dimer)Carboxylic AcidStrong, Sharp
~1600, ~1475C=C stretch (in-ring)Benzene RingMedium
~1440C-H bend (asymmetric, -CH₃)Methoxy GroupMedium
~1320-1210C-O stretchCarboxylic Acid & EsterStrong
~1100C-F stretchFluoro GroupStrong
~920O-H bend (out-of-plane)Carboxylic AcidBroad, Medium
~850-800C-H bend (out-of-plane)1,2,4-Trisubstituted BenzeneStrong

Causality in Spectral Interpretation:

The broadness of the O-H stretching band from the carboxylic acid is a direct consequence of extensive intermolecular hydrogen bonding, a hallmark of carboxylic acid dimers in the solid state.[1][2] The presence of two distinct carbonyl (C=O) stretching bands, one for the ester and one for the carboxylic acid, is a critical diagnostic feature. The position of the aromatic C-H out-of-plane bending peaks is highly indicative of the substitution pattern on the benzene ring.[3][4]

Experimental Protocol: Acquiring a High-Quality FTIR Spectrum

This protocol outlines the use of Attenuated Total Reflectance (ATR)-FTIR, a common and convenient sampling technique for solid samples.[5][6]

  • Instrument Preparation: Ensure the FTIR spectrometer is powered on and has undergone its startup diagnostics.

  • Background Scan: With a clean ATR crystal, collect a background spectrum. This is a crucial step to account for atmospheric water and carbon dioxide, ensuring their signals do not interfere with the sample spectrum.

  • Sample Preparation: Place a small amount of the solid 2-Fluoro-5-(methoxycarbonyl)benzoic acid onto the ATR crystal.

  • Sample Engagement: Lower the ATR press to ensure firm and even contact between the sample and the crystal.

  • Spectrum Acquisition: Collect the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

  • Data Processing: The resulting interferogram is automatically Fourier-transformed by the instrument's software to produce the final infrared spectrum.

  • Cleaning: Thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol) and a soft, lint-free cloth.

FTIR_Workflow Start Start Background Collect Background Spectrum Start->Background Sample Place Sample on ATR Crystal Background->Sample Engage Engage ATR Press Sample->Engage Acquire Acquire Sample Spectrum Engage->Acquire Process Fourier Transform (Interferogram to Spectrum) Acquire->Process Analyze Analyze Spectrum Process->Analyze End End Analyze->End

Caption: A streamlined workflow for acquiring an FTIR spectrum using the ATR technique.

Part 2: A Comparative Analysis: FTIR vs. Alternative Analytical Techniques

While FTIR is a powerful tool for functional group identification, a comprehensive characterization often necessitates orthogonal techniques that provide complementary information. This section compares FTIR with Nuclear Magnetic Resonance (NMR) spectroscopy, Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC), and UV-Vis Spectroscopy.

Comparison of Analytical Techniques
TechniqueInformation ProvidedSample PreparationAnalysis TimeStrengthsLimitations
FTIR Functional groups, molecular fingerprintMinimal (for ATR)< 5 minutesRapid, non-destructive, low costLimited structural connectivity information, not inherently quantitative without calibration
NMR Detailed structural connectivity (¹H, ¹³C), stereochemistryDissolution in a deuterated solvent10-60 minutesUnambiguous structure elucidation, quantitativeLower sensitivity, requires more sample, higher instrument cost
GC-MS Molecular weight, fragmentation pattern, separation of volatile impuritiesOften requires derivatization for carboxylic acids30-60 minutesHigh sensitivity, excellent for separation and identification of volatile compoundsNot suitable for non-volatile or thermally labile compounds without derivatization
HPLC Purity, quantification, separation of non-volatile compoundsDissolution in a suitable solvent15-45 minutesHighly quantitative, versatile for a wide range of compoundsDoes not provide detailed structural information on its own
UV-Vis Presence of chromophores, quantificationDissolution in a UV-transparent solvent< 5 minutesSimple, rapid, quantitativeLacks specificity, only applicable to compounds with UV absorbance
In-Depth Look at Alternative Methodologies

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides the most detailed structural information by probing the magnetic properties of atomic nuclei. For 2-Fluoro-5-(methoxycarbonyl)benzoic acid, both ¹H and ¹³C NMR would be highly informative.

  • ¹H NMR: Would show distinct signals for the aromatic protons, the methoxy protons, and the acidic proton of the carboxylic acid. The splitting patterns (coupling) of the aromatic protons would confirm the 1,2,4-substitution pattern.

  • ¹³C NMR: Would reveal the number of unique carbon environments in the molecule, including the two carbonyl carbons (acid and ester), the aromatic carbons (with characteristic shifts influenced by the fluorine and other substituents), and the methoxy carbon.

A closely related compound, 2-Fluoro-4-(methoxycarbonyl)benzoic acid, has been characterized by NMR, and its spectral data can be used to predict the approximate chemical shifts for our target molecule.[7][8]

Experimental Protocol: ¹H NMR

  • Sample Preparation: Accurately weigh 5-10 mg of the compound and dissolve it in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

  • Instrument Setup: Place the NMR tube in the spectrometer and lock onto the deuterium signal of the solvent. Shim the magnetic field to achieve homogeneity.

  • Acquisition: Acquire the ¹H NMR spectrum using appropriate parameters (e.g., pulse angle, relaxation delay, number of scans).

  • Processing: Fourier transform the free induction decay (FID), phase the spectrum, and integrate the signals.

NMR_Workflow Start Start Prepare Dissolve Sample in Deuterated Solvent Start->Prepare Insert Insert into Spectrometer Prepare->Insert LockShim Lock and Shim Insert->LockShim Acquire Acquire FID LockShim->Acquire Process Process Spectrum (FT, Phase, Integrate) Acquire->Process Analyze Analyze Chemical Shifts and Coupling Process->Analyze End End Analyze->End

Caption: A typical workflow for acquiring and processing an NMR spectrum.

2. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful hyphenated technique that combines the separation capabilities of gas chromatography with the detection power of mass spectrometry. For a non-volatile compound like a benzoic acid derivative, derivatization is typically required to increase its volatility.

Experimental Protocol: GC-MS (with Derivatization)

  • Derivatization: React the sample with a silylating agent (e.g., BSTFA) to convert the acidic proton of the carboxylic acid to a trimethylsilyl (TMS) ester, making the molecule more volatile.

  • Injection: Inject the derivatized sample into the GC.

  • Separation: The sample is vaporized and separated based on its boiling point and interaction with the stationary phase of the GC column.

  • Ionization and Mass Analysis: As the separated components elute from the GC column, they enter the mass spectrometer, where they are ionized (typically by electron impact), and the resulting fragments are separated based on their mass-to-charge ratio.

  • Data Analysis: The resulting mass spectrum provides the molecular weight of the derivatized compound and a unique fragmentation pattern that can be used for identification.

3. High-Performance Liquid Chromatography (HPLC)

HPLC is the cornerstone of purity determination and quantification in the pharmaceutical industry. A reversed-phase HPLC method would be ideal for analyzing 2-Fluoro-5-(methoxycarbonyl)benzoic acid.

Experimental Protocol: HPLC-UV

  • Mobile Phase Preparation: Prepare a suitable mobile phase, typically a mixture of an aqueous buffer (e.g., phosphate buffer at a low pH to suppress ionization of the carboxylic acid) and an organic solvent (e.g., acetonitrile or methanol).

  • Sample Preparation: Dissolve a known concentration of the sample in the mobile phase.

  • Injection and Separation: Inject the sample onto a reversed-phase column (e.g., C18). The compound will be separated from any impurities based on its hydrophobicity.

  • Detection: The eluting compound is detected by a UV detector at a wavelength where it exhibits strong absorbance (likely around 230-280 nm for this aromatic compound).

  • Quantification: The peak area is proportional to the concentration, allowing for accurate quantification against a standard of known concentration.

4. UV-Vis Spectroscopy

UV-Vis spectroscopy is a simple and rapid technique for detecting the presence of chromophores (light-absorbing groups) in a molecule. The substituted benzene ring in 2-Fluoro-5-(methoxycarbonyl)benzoic acid will result in characteristic UV absorbance.

Experimental Protocol: UV-Vis Spectroscopy

  • Sample Preparation: Dissolve the sample in a UV-transparent solvent (e.g., ethanol or acetonitrile).

  • Blank Measurement: Fill a cuvette with the pure solvent and measure the absorbance to zero the instrument.

  • Sample Measurement: Measure the absorbance of the sample solution over a range of wavelengths (e.g., 200-400 nm).

  • Data Analysis: The resulting spectrum will show one or more absorbance maxima (λmax) characteristic of the electronic transitions within the molecule. For benzoic acid derivatives, typical absorbance maxima are observed around 230 nm and 270-280 nm.[9][10]

Conclusion: An Integrated Approach to Compound Identification

In the rigorous landscape of scientific research and development, no single analytical technique provides a complete picture. While FTIR spectroscopy offers a rapid and powerful method for identifying the key functional groups present in 2-Fluoro-5-(methoxycarbonyl)benzoic acid, a multi-faceted approach is essential for unambiguous characterization.

  • FTIR provides the initial, rapid confirmation of the presence of the carboxylic acid, ester, and substituted aromatic ring.

  • NMR is indispensable for elucidating the precise connectivity of the atoms and confirming the isomeric structure.

  • Mass Spectrometry confirms the molecular weight and provides valuable fragmentation information.

  • HPLC is the gold standard for assessing purity and for accurate quantification.

  • UV-Vis offers a simple and rapid check for the presence of the aromatic chromophore.

By judiciously employing a combination of these techniques, researchers can confidently and comprehensively identify and characterize 2-Fluoro-5-(methoxycarbonyl)benzoic acid, ensuring the integrity and reliability of their scientific endeavors.

References

  • Drawell. (n.d.). Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods. Retrieved from [Link]

  • University of the West Indies. (n.d.). Sample preparation for FT-IR. Retrieved from [Link]

  • Spectroscopy Online. (2016, May 1). Distinguishing Structural Isomers: Mono- and Disubstituted Benzene Rings. Retrieved from [Link]

  • Spectra Analysis. (n.d.). Determining benzene ring substitution patterns from IR spectra. Retrieved from [Link]

  • Bruker. (n.d.). Guide to FT-IR Spectroscopy. Retrieved from [Link]

  • Edinburgh Instruments. (2023, April 25). Common Sampling Techniques of FTIR Spectroscopy. Retrieved from [Link]

  • Doc Brown's Chemistry. (n.d.). Infrared spectrum of benzoic acid. Retrieved from [Link]

  • University of Calgary. (n.d.). IR: carboxylic acids. Retrieved from [Link]

  • SIELC Technologies. (n.d.). UV-Vis Spectrum of Benzoic Acid. Retrieved from [Link]

  • ResearchGate. (2015, February). FTIR of the methyl esters and hydroxylated unsaturated methyl esters. Retrieved from [Link]

  • ResearchGate. (2010, August). Infrared spectra and structure of molecular complexes of aromatic acids. Retrieved from [Link]

  • Asian Journal of Applied Chemistry Research. (2022, September 1). Fourier Transform Infrared (FTIR) Analysis of Fatty Acid Methyl Ester from Congolese Non-Edible Afzelia bella Seeds Oil. Retrieved from [Link]

  • International Journal of Environmental Science and Development. (2015, March 15). FTIR Analysis for Quantification of Fatty Acid Methyl Esters in Biodiesel Produced by Microwave-Assisted Transesterification. Retrieved from [Link]

  • PubMed Central. (2020, March 4). Absorption spectra of benzoic acid in water at different pH and in the presence of salts: insights from the integration of experimental data and theoretical cluster models. Retrieved from [Link]

  • Chemistry LibreTexts. (2024, July 30). 20.9: Spectroscopy of Carboxylic Acids and Nitriles. Retrieved from [Link]

  • Spectroscopy Online. (2016, July 1). The Benzene Fingers, Part I: Overtone and Combination Bands. Retrieved from [Link]

  • PubMed Central. (2010, August 11). 2-Fluoro-4-(methoxycarbonyl)benzoic acid. Retrieved from [Link]

  • Oregon State University. (n.d.). Spectroscopy of Carboxylic Acid Derivatives. Retrieved from [Link]

  • OpenStax. (2023, September 20). 20.8 Spectroscopy of Carboxylic Acids and Nitriles. Retrieved from [Link]

  • Chemistry LibreTexts. (2024, September 30). 12.8: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

  • University of Colorado Boulder. (n.d.). Infrared Spectroscopy Handout. Retrieved from [Link]

  • ResearchGate. (2010, August). 2-Fluoro-4-(methoxycarbonyl)benzoic acid. Retrieved from [Link]

  • Quora. (2016, March 28). What is the IR spectrum of benzoic acid? How is it determined? Retrieved from [Link]

  • ResearchGate. (2018, November). FTIR spectroscopy for 1: benzoic acid; 2: [Eu(OOCC6H5)3·(H2O)3]. Retrieved from [Link]

  • ResearchGate. (2015, August). Theoretical modeling of infrared spectra of benzoic acid and its deuterated derivative. Retrieved from [Link]

Sources

Comparative

Technical Comparison Guide: Mass Spectrometry Profiling of 2-Fluoro-5-(methoxycarbonyl)benzoic acid

The following guide is a technical analysis designed for researchers and analytical scientists characterizing 2-Fluoro-5-(methoxycarbonyl)benzoic acid . It synthesizes theoretical mass spectrometry principles with deduct...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide is a technical analysis designed for researchers and analytical scientists characterizing 2-Fluoro-5-(methoxycarbonyl)benzoic acid . It synthesizes theoretical mass spectrometry principles with deductive fragmentation logic based on structural analogues and established benzoic acid behavior.

Executive Summary

2-Fluoro-5-(methoxycarbonyl)benzoic acid (CAS: 387882-89-5) is a bifunctional aromatic building block containing a carboxylic acid, a methyl ester, and an ortho-fluorine substituent. Its unique substitution pattern—specifically the electron-withdrawing fluorine at the ortho position relative to the carboxylic acid—imparts distinct ionization and fragmentation behaviors compared to its non-fluorinated or positional isomers.

This guide provides a comparative analysis of its mass spectral fingerprints, focusing on differentiating it from structural alternatives like Monomethyl isophthalate (non-fluorinated) and 2-Fluoro-4-(methoxycarbonyl)benzoic acid (positional isomer).

Chemical Profile
PropertySpecification
Formula C₉H₇FO₄
Exact Mass 198.0328 Da
Functional Groups Carboxylic Acid (C1), Fluorine (C2), Methyl Ester (C5)
pKa Prediction ~2.5–3.0 (Acidified by ortho-F)
Preferred Ionization ESI(-) for quantitation; EI for structural confirmation

Experimental Configuration

To replicate the fragmentation patterns described, the following instrument parameters are recommended. These protocols ensure reproducibility across different platforms.

Protocol A: LC-ESI-MS/MS (Quantitation & Soft Ionization)
  • Column: C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.8 µm).[1]

  • Mobile Phase:

    • A: Water + 0.1% Formic Acid (promotes protonation for ESI+, but suppresses ionization in ESI-). Modification: For ESI(-), use 5mM Ammonium Acetate (pH 7) to maximize deprotonation.

    • B: Acetonitrile.[1]

  • Ionization Source: Electrospray Ionization (ESI) in Negative Mode .

    • Rationale: The carboxylic acid moiety deprotonates readily ([M-H]⁻), offering superior sensitivity over positive mode.

  • Source Parameters:

    • Capillary Voltage: 2.5 kV (Negative).

    • Desolvation Temp: 350°C.

    • Collision Energy (CE): Stepped 10–30 eV for MS/MS.

Protocol B: GC-EI-MS (Structural Elucidation)
  • Derivatization (Optional but Recommended): TMS derivatization (BSTFA + 1% TMCS, 60°C, 30 min) prevents tailing of the free acid.

    • Note: The data below refers to the underivatized free acid to illustrate direct fragmentation, though on-column decarboxylation is a risk in GC.

  • Inlet Temp: 250°C.

  • Ionization: Electron Impact (70 eV).[2]

  • Scan Range: 40–300 m/z.

Fragmentation Atlas & Mechanistic Pathways

ESI Negative Mode ([M-H]⁻ = 197)

In negative mode, the precursor ion is the deprotonated carboxylate. The fragmentation is dominated by neutral losses of small stable molecules.

  • Precursor: m/z 197.03

  • Primary Fragment: m/z 153.03 ([M-H-CO₂]⁻)

    • Mechanism:[3][4][5][6] Decarboxylation of the carboxylic acid group. This is the base peak and primary transition for MRM (Multiple Reaction Monitoring).

  • Secondary Fragment: m/z 121.01 ([M-H-CO₂-MeOH]⁻)

    • Mechanism:[3][4][5][6] Subsequent loss of methanol from the ester moiety at position 5.

EI Fragmentation (70 eV)

Electron Impact yields a radical cation [M]⁺• at m/z 198. The fragmentation is richer and driven by radical stability and the "Ortho Effect."

  • Molecular Ion: m/z 198 (Distinct, medium intensity).

  • Diagnostic Ions:

    • m/z 167 [M - OMe]⁺: Cleavage of the methoxy group from the C5 ester. α-cleavage relative to the carbonyl.

    • m/z 181 [M - OH]⁺: Loss of hydroxyl from the C1 carboxylic acid.

    • m/z 153 [M - COOH]⁺: Loss of the entire acid group.

    • m/z 139 [M - COOMe]⁺: Loss of the entire ester group.

Visualization: Fragmentation Pathways

The following diagram maps the logical fragmentation tree for both ionization modes.

Fragmentation cluster_0 EI Mode (Positive) cluster_1 ESI Mode (Negative) M_EI [M]+• m/z 198 (Radical Cation) Frag_167 m/z 167 [M - OMe]+ M_EI->Frag_167 -OCH3 (31 Da) α-cleavage (Ester) Frag_181 m/z 181 [M - OH]+ M_EI->Frag_181 -OH (17 Da) α-cleavage (Acid) Frag_153_EI m/z 153 [M - COOH]+ M_EI->Frag_153_EI -COOH (45 Da) M_ESI [M-H]- m/z 197 (Deprotonated) Frag_153_ESI m/z 153 [M-H - CO2]- M_ESI->Frag_153_ESI -CO2 (44 Da) Decarboxylation Frag_121 m/z 121 [Loss of MeOH] Frag_153_ESI->Frag_121 -CH3OH (32 Da) Ester Hydrolysis

Figure 1: Dual-mode fragmentation tree illustrating the distinct pathways for Electron Impact (Blue) and Electrospray Ionization (Red).

Comparative Performance Analysis

This section compares the target compound against its key alternatives to assist in identification and method development.

Comparison vs. Positional Isomer

Alternative: 2-Fluoro-4-(methoxycarbonyl)benzoic acid

  • Differentiation Challenge: Both have identical mass (198.03) and elemental composition.[7][8]

  • Differentiation Strategy:

    • Retention Time: The 2,5-isomer (Target) generally elutes after the 2,4-isomer on C18 columns due to steric shielding of the polar acid group by the ortho-fluorine and the meta-positioning of the ester, creating a slightly larger hydrophobic footprint.

    • Fragment Intensity: In EI, the "Ortho Effect" (interaction between F and COOH) is identical in both. However, the position of the ester changes the resonance stability of the carbocation fragments. The 2,4-isomer yields a more stable acylium ion at m/z 167 due to para-conjugation with the fluorine, often resulting in a higher 167/198 ratio compared to the 2,5-isomer.

Comparison vs. Non-Fluorinated Analog

Alternative: Monomethyl Isophthalate (No Fluorine)

  • Mass Shift: The target is +18 Da (F vs H) heavier.

  • Acidity (pKa):

    • Target (2-F): More acidic due to inductive effect of F. Ionizes better in ESI(-).

    • Alternative (H): Less acidic.

  • Fragmentation: The non-fluorinated analog lacks the specific "Ortho-F" electronic repulsion. In the target compound, the F atom destabilizes the C1-COOH bond, leading to easier decarboxylation (lower activation energy for m/z 153 generation).

Summary Table: Comparative Diagnostics
Feature2-Fluoro-5-(methoxycarbonyl)benzoic acid (Target)2-Fluoro-4-(methoxycarbonyl)benzoic acid (Isomer)Monomethyl Isophthalate (Analog)
Precursor (ESI-) 197.03197.03179.04
Key Neutral Loss CO₂ (-44)CO₂ (-44)CO₂ (-44)
EI Base Peak m/z 167 or 153m/z 167 (Stronger)m/z 149
Ortho Effect Yes (F vs COOH)Yes (F vs COOH)No
Chromatography Intermediate ElutionEarly ElutionLate Elution (Less Polar)

Mechanistic Deep Dive: The Ortho-Fluorine Effect

The presence of Fluorine at the C2 position is the defining feature of this molecule's mass spectral behavior.

  • Inductive Destabilization: The high electronegativity of fluorine pulls electron density from the benzene ring. In the radical cation state (EI), this weakens the adjacent C-C bond connecting the carboxylic acid, promoting the loss of •COOH or CO₂.[7][1][9]

  • Ionization Efficiency: In ESI(-), the ortho-fluorine stabilizes the resulting carboxylate anion through inductive electron withdrawal, making this compound a "high-response" analyte compared to non-fluorinated benzoic acids. This allows for lower Limits of Detection (LOD).

Workflow for Unknown Identification

To confirm the identity of this specific isomer in a mixture:

  • Run ESI(-): Check for m/z 197.

  • Run MS/MS: Confirm transition 197 -> 153.

  • Check Ratio: If distinguishing from the 2,4-isomer, compare the ratio of m/z 153 to m/z 121. The 5-position ester is less electronically coupled to the 2-position fluorine, often leading to a distinct ratio compared to the 4-position ester where resonance is possible.

References

  • NIST Mass Spectrometry Data Center. (2023). Electron Ionization Mass Spectra of Benzoic Acid Derivatives. National Institute of Standards and Technology.[10] [Link]

  • Sparkman, O. D. (2005). Mass Spectrometry Desk Reference. Global View Publishing. (General reference for Ortho Effect mechanisms).
  • McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra. University Science Books.

Sources

Validation

comparing reactivity of 2-Fluoro-5-(methoxycarbonyl)benzoic acid vs non-fluorinated analogs

A Comparative Guide to the Reactivity of 2-Fluoro-5-(methoxycarbonyl)benzoic Acid and its Non-Fluorinated Analogs Introduction In the landscape of medicinal chemistry and drug development, the strategic incorporation of...

Author: BenchChem Technical Support Team. Date: February 2026

A Comparative Guide to the Reactivity of 2-Fluoro-5-(methoxycarbonyl)benzoic Acid and its Non-Fluorinated Analogs

Introduction

In the landscape of medicinal chemistry and drug development, the strategic incorporation of fluorine atoms into molecular scaffolds is a cornerstone of modern drug design. Fluorine's unique electronic properties can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity. This guide provides an in-depth comparative analysis of 2-Fluoro-5-(methoxycarbonyl)benzoic acid and its non-fluorinated counterparts, 5-(methoxycarbonyl)benzoic acid and the parent benzoic acid .

This document is tailored for researchers, scientists, and drug development professionals, offering a technical examination of how the ortho-fluoro substituent modulates reactivity. We will dissect the underlying electronic and steric principles, present comparative data, and provide robust experimental protocols for key synthetic transformations, empowering chemists to make informed decisions in their synthetic strategies.

The Decisive Influence of the Ortho-Fluoro Substituent

The reactivity differences between 2-fluoro-5-(methoxycarbonyl)benzoic acid and its analogs are not trivial; they are dictated by a confluence of powerful electronic and steric effects originating from the fluorine atom.

Electronic Effects: A Duality of Influence

Fluorine exerts two primary electronic effects on the aromatic ring:

  • Inductive Effect (-I): Due to its supreme electronegativity, fluorine strongly withdraws electron density from the benzene ring through the sigma bond network. This effect is most potent at the ortho position and diminishes with distance. This electron withdrawal deactivates the ring towards electrophilic attack but, crucially, activates it towards nucleophilic attack.

  • Mesomeric Effect (+M): The lone pairs on the fluorine atom can be donated into the aromatic π-system, an electron-donating resonance effect. While this effect directs electrophiles to the ortho and para positions, it is significantly weaker than fluorine's powerful inductive pull.

The net result is that the fluorine atom in 2-fluoro-5-(methoxycarbonyl)benzoic acid renders the entire aromatic system electron-deficient, a critical factor influencing the reactivity of all functional groups.

Caption: Dominant inductive vs. weaker mesomeric effect of fluorine.

The Ortho Effect: A Steric Twist with Electronic Consequences

When a substituent occupies the ortho position to a carboxyl group on a benzene ring, it invokes the "ortho effect". This is a steric phenomenon where the substituent physically forces the -COOH group to twist out of the plane of the aromatic ring[1]. This rotation has a profound impact:

  • Inhibited Resonance: The coplanarity required for resonance between the carboxyl group's π-system and the aromatic ring is disrupted.

  • Increased Acidity: While this destabilizes the neutral acid molecule, it has a more pronounced stabilizing effect on the resulting carboxylate anion (-COO⁻). By preventing the anion from being destabilized by resonance with the ring, its formation (and thus, proton release) is facilitated, leading to a significant increase in acidity[1].

Caption: Logical workflow of the ortho effect leading to increased acidity.

Comparative Reactivity Analysis

The electronic and steric effects described above manifest in tangible differences in chemical reactivity across several key reaction classes.

Acidity (pKa)

The most direct measure of the ortho-fluoro group's influence is the compound's acidity. The combination of the strong inductive withdrawal and the ortho effect makes 2-substituted benzoic acids significantly more acidic than their parent compound.

CompoundpKa in WaterKey Influencing Factors
2-Fluoro-5-(methoxycarbonyl)benzoic acid Predicted ~3.0-3.5Strong -I effect of Fluorine; Ortho effect; -I and -M effects of COOCH₃
5-(methoxycarbonyl)benzoic acid Predicted ~3.8-4.0-I and -M effects of COOCH₃
Benzoic acid 4.20[2][3]Baseline
2-Fluorobenzoic acid 3.27Strong -I effect of Fluorine; Ortho effect

The data clearly indicates that the ortho-fluoro group is the dominant contributor to the increased acidity, surpassing the effect of the methoxycarbonyl group alone.

Reactions at the Carboxylic Acid: Amide Bond Formation

Amide bond formation is arguably the most critical reaction in drug discovery. Here, the fluorinated analog exhibits enhanced reactivity due to the increased electrophilicity of the carboxylic acid's carbonyl carbon. The strong electron-withdrawing nature of the ortho-fluoro and para-methoxycarbonyl groups makes the carbonyl carbon more susceptible to nucleophilic attack.

  • Reactivity Trend: 2-Fluoro-5-(methoxycarbonyl)benzoic acid > 5-(methoxycarbonyl)benzoic acid > Benzoic acid

This enhanced reactivity is advantageous, often allowing for milder coupling conditions and faster reaction times. However, for electron-deficient amines, which are themselves poor nucleophiles, highly efficient coupling reagents are still necessary to achieve good yields[4].

Reactions on the Aromatic Ring: Nucleophilic Aromatic Substitution (SNAr)

A defining feature of the fluorinated analog is its ability to undergo Nucleophilic Aromatic Substitution (SNAr), where the fluorine atom itself acts as an excellent leaving group[5]. This reactivity is virtually absent in the non-fluorinated analogs under typical SNAr conditions.

The reaction is highly favored because:

  • The aromatic ring is strongly activated (made electron-poor) by the combined electron-withdrawing effects of the ortho-carboxyl and para-methoxycarbonyl groups.

  • Fluorine is the most electronegative halogen, making the carbon to which it is attached highly electrophilic and stabilizing the intermediate Meisenheimer complex[6].

This opens up a synthetic pathway unique to the fluorinated compound, allowing for the direct introduction of nucleophiles (amines, alkoxides, thiolates) at the C2 position[6][7][8]. For example, intramolecular SNAr is a key step in synthesizing benzoxazepinone kinase inhibitors from 2-fluoro-5-methylbenzoic acid amide derivatives[9].

Experimental Protocols & Data

To provide actionable guidance, we present a robust, field-proven protocol for the amide coupling of 2-fluoro-5-(methoxycarbonyl)benzoic acid, a reaction of paramount importance to our audience.

Protocol: HATU-Mediated Amide Coupling

This method is highly effective for electron-deficient carboxylic acids due to the formation of a highly reactive HOAt-ester intermediate, which couples efficiently even with less nucleophilic amines[10][11][12].

Workflow Diagram:

AmideCouplingWorkflow cluster_prep 1. Reagent Preparation cluster_activation 2. Activation & Coupling cluster_workup 3. Work-up & Purification A Dissolve Carboxylic Acid (1.0 eq) & Amine (1.1 eq) in anhydrous DMF B Cool to 0°C A->B C Add HATU (1.2 eq) & DIPEA (3.0 eq) B->C D Stir at RT for 1-18h (Monitor by LC-MS/TLC) C->D E Quench/Dilute (Water/Ethyl Acetate) D->E F Aqueous Wash (aq. HCl, aq. NaHCO₃, Brine) E->F G Dry (Na₂SO₄), Concentrate F->G H Purify (Column Chromatography) G->H

Caption: General workflow for HATU-mediated amide coupling.

Step-by-Step Methodology:

  • Reagent Preparation: In a dry round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve 2-fluoro-5-(methoxycarbonyl)benzoic acid (1.0 equivalent) in anhydrous N,N-Dimethylformamide (DMF) to a concentration of 0.1-0.5 M.

  • Activation: Cool the solution to 0 °C in an ice bath with stirring. To this solution, add HATU (1.0 - 1.2 equivalents) followed by the dropwise addition of N,N-Diisopropylethylamine (DIPEA) (2.0 - 3.0 equivalents)[10]. Stir the mixture at 0 °C for 15-30 minutes to allow for pre-activation.

    • Rationale: Pre-activation forms the reactive O-acylisourea intermediate, ensuring the carboxylic acid is ready for coupling before the amine is introduced. DIPEA is a non-nucleophilic base used to deprotonate the carboxylic acid and neutralize the HCl byproduct[13].

  • Coupling: Add the desired amine (1.0 - 1.2 equivalents), either neat or as a solution in a minimal amount of anhydrous DMF.

  • Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 1-18 hours.

    • Self-Validation: Monitor the reaction's progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the consumption of the limiting starting material is observed.

  • Aqueous Work-up: Upon completion, dilute the reaction mixture with an organic solvent such as ethyl acetate. Wash the organic layer sequentially with 5% aqueous HCl, saturated aqueous NaHCO₃, and brine.

    • Rationale: The acidic wash removes excess DIPEA, the basic wash removes unreacted carboxylic acid and HOBt, and the brine wash removes residual water.

  • Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel to yield the pure amide.

Conclusion

The presence of an ortho-fluoro substituent dramatically alters the chemical personality of 5-(methoxycarbonyl)benzoic acid. The fluorinated analog is a significantly stronger acid and a more reactive partner in crucial reactions like amide bond formation due to powerful inductive effects. Furthermore, the fluorine atom introduces a unique reaction pathway via Nucleophilic Aromatic Substitution, providing a synthetic handle unavailable in its non-fluorinated counterparts. This comprehensive understanding allows researchers to leverage the distinct properties of 2-fluoro-5-(methoxycarbonyl)benzoic acid for the rational design and efficient synthesis of complex molecules in drug discovery and beyond.

References

  • PubChem. (n.d.). Benzoic Acid. National Center for Biotechnology Information. Retrieved February 15, 2026, from [Link]

  • Turito. (2023, January 20). Benzoic Acid - Structure, Properties, Reactions. Retrieved February 15, 2026, from [Link]

  • OWL. (n.d.). pKa Values for Organic and Inorganic Bronsted Acids at 25°C. Retrieved February 15, 2026, from [Link]

  • (n.d.). Table 20.5 pKa values for benzoic acid and some hydroxy-, thio-, and amino substituted derivatives. Retrieved February 15, 2026, from [Link]

  • Proprep. (n.d.). What is the pKa of benzoic acid? Retrieved February 15, 2026, from [Link]

  • ResearchGate. (2011). Nucleophilic aromatic substitution reaction of unprotected ortho-fluoro/methoxy benzoic and naphthoic acids with Grignard/organolithium reagents (SNArAB). Retrieved February 15, 2026, from [Link]

  • PMC. (n.d.). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. National Center for Biotechnology Information. Retrieved February 15, 2026, from [Link]

  • PMC. (2020). Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox Catalysis. National Center for Biotechnology Information. Retrieved February 15, 2026, from [Link]

  • Aapptec Peptides. (n.d.). Coupling Reagents. Retrieved February 15, 2026, from [Link]

  • Dabhi, R. C., et al. (2022). Process optimization for acid-amine coupling: a catalytic approach. Current Chemistry Letters. Retrieved February 15, 2026, from [Link]

  • Wikipedia. (n.d.). Ortho effect. Retrieved February 15, 2026, from [Link]

  • PMC. (n.d.). Catalytic Concerted SNAr Reactions of Fluoroarenes by an Organic Superbase. National Center for Biotechnology Information. Retrieved February 15, 2026, from [Link]

  • PubChemLite. (n.d.). 2-fluoro-5-(methoxycarbonyl)benzoic acid (C9H7FO4). Retrieved February 15, 2026, from [Link]

  • Kütt, A., et al. (2018). pKa values in organic chemistry – making maximum use of the available data. Tetrahedron Letters. Retrieved February 15, 2026, from [Link]

  • ResearchGate. (n.d.). A Comparative Study of Amide-Bond Forming Reagents in Aqueous Media – Substrate Scope and Reagent Compatibility. Retrieved February 15, 2026, from [Link]

  • PubChem. (n.d.). 3-Methoxy-5-(methoxycarbonyl)benzoic acid. National Center for Biotechnology Information. Retrieved February 15, 2026, from [Link]

  • ResearchGate. (n.d.). Yield comparison with different carboxylic acids. Retrieved February 15, 2026, from [Link]

  • NIST. (n.d.). Benzoic acid, 2-fluoro-. NIST Chemistry WebBook. Retrieved February 15, 2026, from [Link]

  • Quora. (2015, December 12). Why is para fluoro benzoic acid is less acidic than para chloro benzoic acid? Retrieved February 15, 2026, from [Link]

Sources

Comparative

A Comparative Guide to the ¹³C NMR Chemical Shifts of 2-Fluoro-5-(methoxycarbonyl)benzoic acid

A Senior Application Scientist's Perspective on Structural Elucidation In the landscape of pharmaceutical research and drug development, the unambiguous structural confirmation of novel chemical entities is a cornerstone...

Author: BenchChem Technical Support Team. Date: February 2026

A Senior Application Scientist's Perspective on Structural Elucidation

In the landscape of pharmaceutical research and drug development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of scientific rigor. Among the arsenal of analytical techniques available, Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) spectroscopy stands out for its ability to provide a direct fingerprint of the carbon skeleton of a molecule. This guide offers an in-depth analysis of the ¹³C NMR spectrum of 2-Fluoro-5-(methoxycarbonyl)benzoic acid, a substituted aromatic compound of interest in medicinal chemistry.

This document is designed for researchers and scientists who require a nuanced understanding of how to interpret complex NMR spectra. We will dissect the spectrum by comparing predicted data with experimental values from structurally related compounds, thereby illustrating the powerful logic of substituent effects in spectral assignment.

Molecular Structure and Predicted Carbon Environments

2-Fluoro-5-(methoxycarbonyl)benzoic acid possesses a trisubstituted benzene ring, leading to a unique electronic environment for each carbon atom. The molecule has nine distinct carbon atoms, and therefore, nine signals are expected in its proton-decoupled ¹³C NMR spectrum.

The structure and standard numbering convention are shown below. Understanding the interplay of the electron-withdrawing effects of the fluorine, carboxylic acid, and methoxycarbonyl groups is key to predicting and assigning the chemical shifts.

Caption: Molecular structure of 2-Fluoro-5-(methoxycarbonyl)benzoic acid with IUPAC numbering for ¹³C NMR assignment.

Predicted vs. Experimental Data: A Comparative Analysis

The table below presents the predicted ¹³C NMR chemical shifts for our target molecule, calculated using a combination of database and machine-learning algorithms.[3][4][5] For context and validation, experimental data for key structural analogues are provided.

Carbon AtomPredicted δ (ppm) 2-Fluoro-5-(methoxycarbonyl)benzoic acidBenzoic Acid (Exptl.)[6][7]Fluorobenzene (Exptl.)[8][9]Methyl Benzoate (Exptl.)[10][11]2-Fluorobenzoic Acid (Exptl.)[12][13]
C1 120.1129.4162.9 (C-F)130.1117.9 (d)
C2 162.5 (d, ¹JCF)130.3115.6 (d)129.6162.1 (d, ¹JCF)
C3 117.8 (d)128.6130.2 (d)128.4117.4 (d)
C4 136.2133.9124.4132.8136.3
C5 127.9128.6130.2 (d)128.4125.1 (d)
C6 132.5130.3115.6 (d)129.6132.9
C=O (Acid) 165.8172.6--164.8 (d)
C=O (Ester) 164.9--167.0-
-OCH₃ 52.8--52.1-

(d) indicates a doublet due to C-F coupling. Experimental values are typically recorded in CDCl₃ or DMSO-d₆.

Rationale for Chemical Shift Assignments

The assignment of each carbon signal is based on fundamental principles of NMR spectroscopy, specifically the influence of substituent electronic effects (induction and resonance).[14][15][16]

  • Carbonyl Carbons (C7, C8): The two carbonyl carbons of the carboxylic acid and the methoxycarbonyl ester are the most deshielded, appearing furthest downfield (~165 ppm). This is due to the direct attachment of two highly electronegative oxygen atoms.[17] The carboxylic acid carbonyl (C7) is predicted at a slightly higher field (165.8 ppm) compared to a simple benzoic acid (172.6 ppm), likely due to the electronic influence of the ortho-fluoro substituent. The ester carbonyl (C8) is predicted at 164.9 ppm, consistent with typical methyl benzoate derivatives.[18]

  • Fluorine-Bearing Carbon (C2): The carbon directly bonded to the fluorine atom (C2) is expected to show a large downfield shift due to the powerful inductive effect of fluorine and will appear as a doublet with a large one-bond coupling constant (¹JCF ≈ 240-250 Hz).[19] Its predicted shift of 162.5 ppm aligns well with the experimental value for 2-fluorobenzoic acid (162.1 ppm).[12]

  • Quaternary Carbons (C1, C5):

    • C1 , attached to the carboxylic acid, is predicted at 120.1 ppm. Its chemical shift is influenced by the attached carboxyl group and the ortho-fluorine. The ortho-fluorine atom typically exerts a shielding effect on the ipso-carbon of another substituent.

    • C5 , bonded to the methoxycarbonyl group, is predicted at 127.9 ppm. This is a relatively standard shift for a carbon bearing an ester group in a substituted benzene ring.

  • Protonated Aromatic Carbons (C3, C4, C6):

    • C4 is predicted to be the most downfield of the protonated carbons (136.2 ppm). It is para to the fluorine (a shielding contribution) but ortho to the electron-withdrawing methoxycarbonyl group (a deshielding contribution), with the latter effect dominating.

    • C6 is predicted at 132.5 ppm. It is ortho to the carboxylic acid group and meta to the fluorine, both of which are deshielding positions.

    • C3 , at 117.8 ppm, is predicted to be the most upfield of the aromatic carbons (excluding C1). This is characteristic of a carbon ortho to a fluorine atom, which strongly shields the adjacent carbon via its +M (resonance) effect. This signal will also appear as a doublet due to a two-bond C-F coupling (²JCF).[19]

  • Methoxy Carbon (C9): The methyl ester carbon is predicted at 52.8 ppm, a characteristic value for a methoxy group attached to a carbonyl, consistent with the value in methyl benzoate (52.1 ppm).[10][11]

Standard Experimental Protocol for ¹³C NMR Acquisition

To ensure the collection of high-quality, reproducible data, a standardized protocol is essential. The following describes a self-validating workflow for acquiring a ¹³C NMR spectrum of a small organic molecule like 2-Fluoro-5-(methoxycarbonyl)benzoic acid.

experimental_workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing weigh 1. Weigh Sample (50-100 mg) dissolve 2. Dissolve in Solvent (~0.6 mL CDCl₃ or DMSO-d₆) weigh->dissolve add_std 3. Add TMS Standard (Internal Reference) dissolve->add_std transfer 4. Filter into NMR Tube (5 mm diameter) add_std->transfer insert 5. Insert into Magnet & Lock on Deuterium Signal transfer->insert shim 6. Shim Magnetic Field (Optimize Homogeneity) insert->shim setup 7. Set Acquisition Parameters (¹³C Frequency, Pulse Program) shim->setup acquire 8. Acquire Data (Proton Decoupled) setup->acquire ft 9. Fourier Transform (FID to Spectrum) acquire->ft phase 10. Phase Correction ft->phase baseline 11. Baseline Correction phase->baseline calibrate 12. Calibrate Spectrum (TMS to 0.0 ppm) baseline->calibrate

Caption: Standard workflow for ¹³C NMR sample preparation, data acquisition, and processing.

Step-by-Step Methodology:

  • Sample Preparation:

    • Accurately weigh 50-100 mg of the solid sample. A higher concentration is generally better for ¹³C NMR due to its low natural abundance and sensitivity.[20]

    • In a small vial, dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃; or Dimethyl sulfoxide-d₆, DMSO-d₆). The choice of solvent is critical as it must fully dissolve the analyte without reacting with it.[21]

    • Add a small amount of Tetramethylsilane (TMS) to act as an internal chemical shift reference (δ = 0.0 ppm).[17]

    • Using a Pasteur pipette with a small cotton or glass wool plug, filter the solution directly into a clean, dry 5 mm NMR tube to remove any particulate matter which can degrade spectral quality.

  • Instrument Setup and Data Acquisition:

    • Insert the NMR tube into the spectrometer's magnet.

    • Lock the field frequency using the deuterium signal from the solvent. This compensates for any magnetic field drift during the experiment.

    • Shim the magnetic field by adjusting the shim coils to maximize field homogeneity, which results in sharp, symmetrical peaks.

    • Load a standard carbon acquisition pulse program. Key parameters include a spectral width of ~250 ppm, an acquisition time of ~1-2 seconds, and a relaxation delay of 2 seconds.[22]

    • Acquire the spectrum using broadband proton decoupling to simplify the spectrum by collapsing all carbon-proton couplings into singlets (note: C-F couplings will remain). The number of scans will depend on the sample concentration, typically ranging from a few hundred to several thousand to achieve an adequate signal-to-noise ratio.[23]

  • Data Processing:

    • Apply a Fourier transform to the acquired Free Induction Decay (FID) to convert the time-domain data into the frequency-domain spectrum.

    • Perform phase correction to ensure all peaks are in the positive absorptive phase.

    • Apply a baseline correction to produce a flat baseline across the spectrum.

    • Calibrate the chemical shift axis by setting the TMS peak to exactly 0.0 ppm.

Conclusion

The ¹³C NMR spectrum of 2-Fluoro-5-(methoxycarbonyl)benzoic acid provides a clear example of how multiple, electronically distinct substituents influence the chemical shifts of an aromatic system. Through a comparative analysis with simpler, related molecules and the application of established principles of substituent effects, a confident assignment of all nine carbon signals is achievable. This guide underscores the necessity of a methodical approach, combining predictive tools with empirical data and a robust experimental protocol, to achieve accurate structural elucidation in modern chemical research.

References

  • Doc Brown's Chemistry. (n.d.). 13C NMR spectrum of benzoic acid C7H6O2 C6H5COOH analysis of chemical shifts ppm. Retrieved from [Link]

  • Corral, J., et al. (1990). Carbon-13 chemical shift assignments of derivatives of benzoic acid. Magnetic Resonance in Chemistry, 28(3), 271-276. Retrieved from [Link]

  • Scott, K. N. (1972). 13C n.m.r. studies. X. 13C spectra of some substituted methyl benzoates. Canadian Journal of Chemistry, 50(12), 2372-2374. Retrieved from [Link]

  • Page, T. F. (1968). Spectral analysis of the 1H, 19F and 13C NMR spectra of fluorobenzene. Molecular Physics, 13(6), 523-533. Retrieved from [Link]

  • Bromilow, J., Brownlee, R. T. C., & Craik, D. J. (1977). Substituent effects on the carbon-13 N.M.R. chemical shifts of side-chain carbons in aromatic systems. Australian Journal of Chemistry, 30(2), 351-359. Retrieved from [Link]

  • SpectraBase. (n.d.). Fluorobenzene - Optional[13C NMR] - Chemical Shifts. Wiley. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

  • Metcalfe, E. L., & Stothers, J. B. (1976). Substituent effects on carbon-13 chemical shifts in 4-substituted biphenyls and benzenes. Substituent effect transmitted through eight covalent bonds. The Journal of Organic Chemistry, 41(1), 149-151. Retrieved from [Link]

  • Abraham, R. J., et al. (1972). The Nuclear Magnetic Resonance Spectra of Fluoroaromatics. Part V. The 13C Spectra of Some Fluorobenzenes and Fluorobenzofurans. Journal of the Chemical Society, Perkin Transactions 2, 1733-1738. Retrieved from [Link]

  • Iowa State University Chemical Instrumentation Facility. (n.d.). NMR Sample Preparation. Retrieved from [Link]

  • Stefaniak, L., et al. (1986). Substituent Effects in the 13C-NMR Spectra of Six-Membered Nitrogen Heteroaromatic Compounds. Molecules, 1(1), 1-10. Retrieved from [Link]

  • University of Leicester. (n.d.). NMR Sample Preparation. Retrieved from [Link]

  • University College London. (n.d.). Sample Preparation. Faculty of Mathematical & Physical Sciences. Retrieved from [Link]

  • Aljumaili, M., et al. (2018). A section of 13C NMR spectra of benzoic acid 4-DBA organic salt 5. ResearchGate. Retrieved from [Link]

  • Anasazi Instruments. (n.d.). A Great 13C NMR Spectrum Even When Your Sample is Dilute. Retrieved from [Link]

  • LibreTexts Chemistry. (2024). 15.7: Spectroscopy of Aromatic Compounds. Retrieved from [Link]

  • Mohanty, S., & Venkateswarlu, P. (1967). Proton and fluorine N.M.R. spectra of fluorobenzene. Molecular Physics, 13(4), 329-338. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). 2-Fluorobenzoic acid. PubChem Compound Database. Retrieved from [Link]

  • Wilson, A. (2020). 13C NMR Substituent Effects on para-Substituted Tolans: Using Deuteration to Assign 13C Signals in Methyltolan. eGrove. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

  • Royal Society of Chemistry. (2014). Supplementary Information for "HBr catalyzed aerobic oxidative esterification of alcohols". Retrieved from [Link]

  • University of Oxford. (n.d.). A User Guide to Modern NMR Experiments. Chemistry Research Laboratory. Retrieved from [Link]

  • Chegg. (2020). Solved: A) From the 13C NMR spectrum of methyl benzoate.... Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Monomethyl terephthalate. PubChem Compound Database. Retrieved from [Link]

  • NMRDB.org. (n.d.). Predict 13C carbon NMR spectra. Retrieved from [Link]

  • Wishart Research Group. (n.d.). CASPRE - 13C NMR Predictor. Retrieved from [Link]

  • ChemAxon. (n.d.). NMR Predictor - Documentation. Retrieved from [Link]

  • ResearchGate. (2016). Can anyone help me to tell me any online website to check 13C NMR prediction?. Retrieved from [Link]

  • ACD/Labs. (n.d.). NMR Prediction. Retrieved from [Link]

  • Bagno, A., et al. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7341-7346. Retrieved from [Link]

  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512-7515. Retrieved from [Link]

  • NP-MRD. (n.d.). 13C NMR Spectrum (1D, 252 MHz, D2O, predicted) (NP0000290). Retrieved from [Link]

Sources

Validation

Elemental Analysis Standards for 2-Fluoro-5-(methoxycarbonyl)benzoic acid

The following guide provides an in-depth technical comparison of elemental analysis standards and protocols specifically optimized for 2-Fluoro-5-(methoxycarbonyl)benzoic acid . Content Type: Publish Comparison Guide Aud...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide provides an in-depth technical comparison of elemental analysis standards and protocols specifically optimized for 2-Fluoro-5-(methoxycarbonyl)benzoic acid .

Content Type: Publish Comparison Guide Audience: Researchers, Medicinal Chemists, and QC Analysts Focus: Optimization of CHN/F Analysis for Fluorinated Benzoic Acid Derivatives

Executive Summary & Compound Profile

2-Fluoro-5-(methoxycarbonyl)benzoic acid (CAS: 387882-89-5) is a critical intermediate in the synthesis of retinoid-X-receptor antagonists and other fluorinated bioactive scaffolds. Validating its purity via Elemental Analysis (EA) presents a specific challenge: the high fluorine content (~9.6%) .

Standard combustion protocols often fail for this matrix because fluorine reacts with the quartz combustion tube to form silicon tetrafluoride (


) and hydrogen fluoride (

). These byproducts can mimic Nitrogen signals (causing false high %N) or result in low Carbon recovery due to incomplete combustion.

This guide compares the efficacy of Universal Standards versus Matrix-Matched Fluorinated Standards to ensure data integrity.

Compound Specifications
PropertyDetail
IUPAC Name 2-Fluoro-5-(methoxycarbonyl)benzoic acid
Formula

Molecular Weight 198.15 g/mol
Physical State White Solid
Theoretical %C 54.55%
Theoretical %H 3.56%
Theoretical %N 0.00%
Theoretical %F 9.59%

The Challenge: Fluorine Interference in Combustion

In a standard CHN analyzer, organic samples are combusted at ~950–1050°C. For non-halogenated compounds, gases (


, 

,

) pass through the system linearly. However, for 2-Fluoro-5-(methoxycarbonyl)benzoic acid , the fluorine atom creates a "chaotic" reaction environment:
  • Quartz Attack:

    
    . This corrodes the combustion tube and artificially inflates the Hydrogen signal.
    
  • Signal Overlap: Volatile fluorinated species (like

    
    ) can pass through the reduction column and elute near the 
    
    
    
    peak, causing false positive Nitrogen results.
  • Catalyst Poisoning: Fluorine can deactivate standard copper reduction reagents, shortening the instrument's maintenance cycle.

The Solution: You must use a Fluorine Scavenger (e.g., Magnesium Oxide or Calcium Oxide) in the combustion zone and validate the efficiency of this scavenger using a Fluorinated Reference Standard .

Comparative Guide: Calibration vs. Validation Standards

To achieve accurate results, you cannot rely on a single standard. You must employ a Dual-Standard Strategy : one for Calibration (Linearity) and one for Validation (Trapping Efficiency).

A. Primary Calibration Standard: Acetanilide

Role: Establishes the K-factor (response factor) for C, H, and N detectors.

FeaturePerformance RatingTechnical Insight
Stability ⭐⭐⭐⭐⭐ (High)Non-hygroscopic; stable shelf life.
Homogeneity ⭐⭐⭐⭐⭐ (High)Uniform combustion; ideal for baseline calibration.
Matrix Match ⭐ (Low)Critical Flaw: Contains no Fluorine. It cannot detect if your F-trap is saturated.
Recommendation Mandatory Use for daily instrument calibration (K-factor), but never as the sole check for fluorinated samples.
B. Validation Standard: 4-Fluorobenzoic Acid

Role: "Stress tests" the combustion tube's ability to trap Fluorine. Why this specific compound? It is structurally homologous to your analyte (benzoic acid core + fluorine), making it the perfect Matrix-Matched Quality Control .

FeaturePerformance RatingTechnical Insight
F-Trapping Check ⭐⭐⭐⭐⭐ (High)If the F-trap is failing, %C will drop and %N will spike (ghost peak).
Combustion Profile ⭐⭐⭐⭐ (High)Mimics the burn rate of your analyte (

).
Availability ⭐⭐⭐⭐ (High)Readily available in high purity (>99%) from major suppliers.
Recommendation Highly Recommended Run this as a "Check Standard" immediately before your sample.
C. The "Gold Standard" Reference: BCR-73

Role: Certified Reference Material (CRM) for rigorous validation. Composition: 1-[1-(4-bromophenylmethyl)-4-piperidinyl]-5-chloro-2-(trifluoromethyl)-1H-benzimidazole.[1]

FeaturePerformance RatingTechnical Insight
Certification ⭐⭐⭐⭐⭐ (High)Internationally certified values for F, Cl, N, C, H.
Complexity ⭐⭐⭐⭐⭐ (High)Contains

group (hard to combust). If this passes, your sample will pass.
Cost ⭐ (Low)Expensive; reserve for method validation or dispute resolution.
Recommendation Strategic Use Use when setting up a new method or troubleshooting inconsistent data.

Experimental Protocol: The "Fluorine-Safe" Workflow

This protocol is designed to ensure >99.5% accuracy for 2-Fluoro-5-(methoxycarbonyl)benzoic acid .

Step 1: Instrument Preparation
  • Combustion Tube: Pack with Magnesium Oxide (MgO) or a specialized "FluoAdso" layer in the oxidation zone. This reacts with HF to form stable

    
    .
    
  • Temperature: Set combustion furnace to 1000°C (minimum) to break the C-F bond.

  • Oxygen Dosing: Increase

    
     injection time by 2–5 seconds to ensure complete oxidation of the methoxycarbonyl group.
    
Step 2: Sample Preparation[7]
  • Weighing: Accurately weigh 1.5 – 2.0 mg of the sample into a tin capsule.

  • Additive (Crucial): Add 5–10 mg of Tungsten(VI) Oxide (

    
    )  powder directly into the capsule with the sample.
    
    • Causality:

      
       acts as a combustion aid, preventing the formation of volatile carbides and assisting in the "scrubbing" of fluorine by modifying the melt phase.
      
Step 3: The Validation Sequence

Run the analysis in this strict order to validate the system before wasting your sample:

  • Blank: Tin capsule +

    
     (Verify no N background).
    
  • Conditioning: Run a high-F sample (unweighed) to "prime" the traps.

  • Calibration: Acetanilide (x3)

    
     Calculate K-factors.
    
  • Validation: 4-Fluorobenzoic Acid (x1).

    • Pass Criteria: C

      
       0.3%, H 
      
      
      
      0.2%, N < 0.1%.
    • Fail Action: If N > 0.1% (ghost peak), replace the MgO trap immediately.

  • Analyte: 2-Fluoro-5-(methoxycarbonyl)benzoic acid (x2).

Visualizing the Workflow

The following diagram illustrates the critical decision pathways and chemical transformations during the analysis.

G Sample Sample: 2-Fluoro-5-(methoxycarbonyl)benzoic acid (C9H7FO4) Combustion Flash Combustion (1000°C) + WO3 Additive Sample->Combustion Injection Reaction Reaction Zone: C -> CO2, H -> H2O F -> HF/SiF4 (Interference!) Combustion->Reaction Oxidation Trap Fluorine Trap (MgO/CaO) Captures F as MgF2/CaF2 Reaction->Trap Gas Flow Reduction Reduction Tube (Cu) Converts NOx -> N2 Trap->Reduction F-Free Gas Detector TCD Detector Measures N2, CO2, H2O Reduction->Detector Separation Detector->Sample PASS: C±0.3% Detector->Trap FAIL: High N / Low C (Replace Trap)

Figure 1: Analytical workflow emphasizing the critical Fluorine Trapping step to prevent detector contamination.

Data Interpretation Guide

Use this table to diagnose your results.

ObservationDiagnosisCorrective Action
%C is Low (< 54.2%) Incomplete combustion or F-trapping failure (forming

).
Add more

; Increase

dose.
%N is High (> 0.2%) "Ghost Nitrogen" : Fluorine escaped the trap and mimicked

.
STOP. Replace the MgO/CaO packing in the combustion tube.
%H is High (> 3.8%) Moisture contamination or HF attacking quartz (

release).
Dry sample at 40°C; Check trap efficiency.
%F Analysis (Optional) Standard CHN analyzers do not measure F.For %F, use Combustion Ion Chromatography (CIC) with NaF standard.

References

  • Exeter Analytical. (2007). Accurate elemental (CHN) analysis of perfluorinated compounds. Analytica World. Link

  • Thermo Fisher Scientific. (2020). CHN Determination in Fluorine-Compounds with the FlashSmart Elemental Analyzer. Application Note 42207. Link

  • National Institute of Standards and Technology (NIST). (2016).[2] Certificate of Analysis: Standard Reference Material 3183 (Fluoride).[2]Link

  • Ambeed, Inc. (2024).[3] 2-Fluoro-5-(methoxycarbonyl)benzoic acid Product Datasheet.Link

  • Elementar. (2022). CHNS analysis of fluorinated samples: Technical Note.Link

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of 2-Fluoro-5-(methoxycarbonyl)benzoic acid

In the fast-paced environment of drug discovery and chemical research, the safe management and disposal of laboratory chemicals are paramount. This guide provides a detailed, step-by-step protocol for the proper disposal...

Author: BenchChem Technical Support Team. Date: February 2026

In the fast-paced environment of drug discovery and chemical research, the safe management and disposal of laboratory chemicals are paramount. This guide provides a detailed, step-by-step protocol for the proper disposal of 2-Fluoro-5-(methoxycarbonyl)benzoic acid, ensuring the safety of laboratory personnel and compliance with environmental regulations. While some safety data sheets (SDS) for this specific compound may lack detailed hazard information, we will proceed with a cautious approach, treating it as a potentially hazardous substance based on the profiles of structurally similar compounds.[1]

Hazard Assessment and Precautionary Principles

2-Fluoro-5-(methoxycarbonyl)benzoic acid is an organic compound whose toxicological properties are not extensively documented.[1] However, analogous fluorinated and carboxylated aromatic compounds often exhibit irritant properties. For instance, similar molecules are classified as causing skin irritation, serious eye irritation, and potential respiratory irritation.[2][3][4][5] Therefore, it is imperative to handle this compound with the appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat. All handling of the solid material should be conducted in a well-ventilated area or a chemical fume hood to avoid inhalation of dust particles.[3][6]

Key Safety Data Summary

ParameterInformationSource
GHS Classification No data available for the specific compound. Assumed to be a skin, eye, and respiratory irritant based on similar compounds.[1][2][3][4][5]
First Aid Measures In case of contact, immediately flush skin or eyes with copious amounts of water for at least 15 minutes. If inhaled, move to fresh air. Seek medical attention if irritation persists.[1]
Storage Keep container tightly closed in a dry and well-ventilated place.[1]
The Disposal Workflow: A Step-by-Step Approach

The proper disposal of 2-Fluoro-5-(methoxycarbonyl)benzoic acid is a multi-step process that ensures safety and regulatory compliance from the point of generation to final disposal. This workflow is grounded in the "cradle-to-grave" principle of hazardous waste management established by the Resource Conservation and Recovery Act (RCRA).[6]

DisposalWorkflow cluster_0 Step 1: In-Lab Waste Collection cluster_1 Step 2: Waste Characterization & Segregation cluster_2 Step 3: Accumulation and Storage cluster_3 Step 4: Final Disposal A Designate a specific, labeled hazardous waste container. B Transfer waste into the container using appropriate PPE. A->B C Keep the container securely closed when not in use. B->C D Characterize waste as non-hazardous solid chemical waste (pending institutional assessment). C->D E Segregate from incompatible wastes (e.g., strong bases, oxidizers). D->E F Store in a designated Satellite Accumulation Area (SAA). E->F G Ensure proper labeling with 'Hazardous Waste' and contents. F->G H Conduct weekly inspections of the SAA. G->H I Arrange for pickup by the institution's Environmental Health & Safety (EH&S) office. H->I J Ensure all documentation, including waste pickup forms, is complete. I->J

Caption: Disposal workflow for 2-Fluoro-5-(methoxycarbonyl)benzoic acid.

Detailed Disposal Protocol

This protocol provides actionable steps for researchers and laboratory personnel.

Materials Required:

  • Designated hazardous waste container (chemically compatible, e.g., a high-density polyethylene (HDPE) pail for solid waste).

  • Hazardous waste labels.

  • Appropriate PPE (safety goggles, nitrile gloves, lab coat).

  • Spatula and weighing paper or boat.

  • Chemical fume hood.

Procedure:

  • Waste Container Preparation:

    • Obtain a designated container for solid chemical waste from your institution's Environmental Health & Safety (EH&S) department.[7]

    • Ensure the container is in good condition, free from cracks or leaks, and has a secure, tight-fitting lid.[8][9]

    • Affix a "Hazardous Waste" label to the container.[7] Clearly write the full chemical name: "2-Fluoro-5-(methoxycarbonyl)benzoic acid" and its CAS number (387882-89-5).[1] Avoid using abbreviations or chemical formulas.[7]

  • Waste Collection:

    • All transfers of solid 2-Fluoro-5-(methoxycarbonyl)benzoic acid waste should be performed inside a chemical fume hood to minimize inhalation exposure.

    • Carefully transfer the waste from its original container or experimental apparatus into the designated hazardous waste container.

    • Do not mix this waste with other chemical waste streams unless explicitly permitted by your institution's EH&S guidelines. Keep solid and liquid waste separate.[10]

    • It is crucial to segregate incompatible wastes. For instance, keep acidic compounds away from bases and cyanides.[11]

  • Container Management in the Laboratory:

    • After adding waste, securely close the container. Containers must be kept closed at all times except when adding or removing waste.[7][9]

    • Store the waste container in a designated Satellite Accumulation Area (SAA) within the laboratory, near the point of generation.[7]

    • The SAA should be under the control of the laboratory personnel generating the waste.[7]

  • Waste Accumulation and Disposal Request:

    • Do not overfill the waste container; it should be no more than 90% full to allow for expansion and prevent spills.[7]

    • Once the container is approaching full, or if the experiment generating the waste is complete, arrange for its disposal.

    • Follow your institution's specific procedures for requesting a chemical waste pickup. This typically involves submitting a chemical waste pickup form to your EH&S office.[7]

  • Decontamination of Empty Containers:

    • The original container of 2-Fluoro-5-(methoxycarbonyl)benzoic acid, once empty, should be triple-rinsed with a suitable solvent (e.g., acetone or ethanol).

    • The rinsate should be collected and disposed of as hazardous liquid waste.

    • After triple-rinsing, the container labels should be defaced or removed, and the container can then be disposed of in the appropriate glass or plastic recycling bin.[11]

Regulatory Framework and Institutional Policies

The disposal of chemical waste in the United States is primarily governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[8] Academic and research laboratories often operate under specific regulations, such as Subpart K of the RCRA, which provides a framework for managing hazardous waste in these settings.[8]

It is essential to consult your institution's specific Chemical Hygiene Plan and hazardous waste management guidelines, as these will provide detailed procedures tailored to your location and facilities.[7] Your institution's EH&S department is the primary resource for any questions regarding chemical waste disposal.

By adhering to these procedures, you contribute to a safe and environmentally responsible research environment, ensuring that the pursuit of scientific advancement does not come at the cost of safety or ecological integrity.

References

  • Laboratory Chemical Waste Handling and Disposal Guidelines - University of Canterbury.
  • Hazardous Chemical Waste Management Guidelines - Columbia | Research.
  • How to Ensure Safe Chemical Waste Disposal in Labor
  • Properly Managing Chemical Waste in Labor
  • Laboratory chemical waste disposal guidelines - University of Otago.
  • JQ-4982 - Safety D
  • Complying with Hazardous Waste Regulations: Your Guide to RCRA Compliance Steps.
  • Hazardous Waste Management – Selected RCRA Regul
  • RCRA | Environmental Health and Safety - Case Western Reserve University.
  • Resource Conservation and Recovery Act (RCRA)
  • SAFETY D
  • SAFETY D
  • 2 - SAFETY D
  • 5-Fluoro-2-methoxybenzoic acid - SAFETY D

Sources

Handling

Personal protective equipment for handling 2-Fluoro-5-(methoxycarbonyl)benzoic acid

Executive Summary & Chemical Context This guide provides an operational safety framework for handling 2-Fluoro-5-(methoxycarbonyl)benzoic acid . As a fluorinated benzoic acid derivative with a methyl ester moiety at the...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemical Context

This guide provides an operational safety framework for handling 2-Fluoro-5-(methoxycarbonyl)benzoic acid . As a fluorinated benzoic acid derivative with a methyl ester moiety at the meta position relative to the acid, this compound is a critical building block in medicinal chemistry, often used as a scaffold for synthesizing bioactive heterocycles.

The Safety Paradox: While this compound is generally classified as an irritant rather than an acute toxin, its specific structural features—the electron-withdrawing fluorine atom and the ester functionality—alter its lipophilicity and acidity compared to non-fluorinated analogues. This increases its potential for transdermal absorption and respiratory irritation.

Immediate Action Required:

  • Primary Hazard: Respiratory and ocular irritation (dust generation).

  • Critical Control: All weighing and open handling must occur inside a certified chemical fume hood.

  • Waste Stream: Segregate strictly as Halogenated Organic Waste .

Risk Assessment & Hazard Identification

The following data is synthesized from GHS classifications and structure-activity relationship (SAR) analysis for fluorinated benzoates.

GHS Classification (29 CFR 1910.1200)[1]
Hazard CategoryCodeHazard StatementSignal Word
Skin Irritation Category 2 (H315)Causes skin irritation.[1][2][3][4][5]WARNING
Eye Irritation Category 2A (H319)Causes serious eye irritation.[6][2][3][5]WARNING
STOT - SE Category 3 (H335)May cause respiratory irritation.[6][2][3][4][5]WARNING
Physical & Chemical Properties Relevant to Safety[6][7][8][9][10][11][12]
PropertyValue/DescriptionOperational Implication
Physical State Solid (White/Off-white powder)High risk of electrostatic dust drift during weighing.
Solubility Soluble in DMSO, Methanol, DCMPermeation through gloves increases when solvated.
Reactivity Acidic (Benzoic acid moiety)Incompatible with strong bases and strong oxidizers.
Halogen Content Fluorine (F) at C2 positionDO NOT mix with non-halogenated waste streams.

The PPE Defense System (Layered Protocol)

Do not view PPE as a uniform; view it as a redundant barrier system. The choice of materials is dictated by the compound's ability to migrate through standard laboratory fabrics.

Layer 1: Respiratory & Inhalation Control
  • Primary Barrier: Chemical Fume Hood (Face velocity: 80–100 fpm).

  • Secondary Barrier (If hood is unavailable/cleaning spills): NIOSH-approved N95 particulate respirator (minimum). If dissolved in volatile solvents (e.g., DCM), a half-face respirator with Organic Vapor/Acid Gas cartridges (OV/AG) is required.

Layer 2: Ocular Protection[13]
  • Standard: Chemical Splash Goggles (ANSI Z87.1).

  • Why Goggles? Safety glasses provide impact protection but fail against airborne powders. Benzoic acid derivatives are often electrostatic; fine dust can bypass the side-shields of standard glasses and cause severe ocular irritation.

Layer 3: Dermal Protection
  • Glove Material: Nitrile Rubber (Minimum thickness: 0.11 mm / 4 mil).

  • Technique:

    • Dry Solid: Standard single nitrile gloving is acceptable.

    • Solvated (in DCM/THF): Double gloving is mandatory. The solvent acts as a carrier, dragging the fluorinated compound through the glove matrix.

  • Body: 100% Cotton Lab Coat (Snap closures preferred for quick removal).

Visual Logic: PPE Selection Matrix

PPE_Selection Start Task Identification State Physical State? Start->State Solid Dry Solid (Weighing) State->Solid Liquid Solvated (Reaction) State->Liquid PPE_Solid PPE: Nitrile Gloves (Single) + Splash Goggles + Fume Hood Solid->PPE_Solid Electrostatic Risk PPE_Liquid PPE: Nitrile Gloves (Double) + Splash Goggles + Fume Hood Liquid->PPE_Liquid Permeation Risk

Figure 1: Decision logic for Personal Protective Equipment based on the physical state of the reagent.

Operational Workflow: Step-by-Step

Phase A: Weighing & Transfer
  • Static Mitigation: Place an ionizing bar or anti-static gun near the balance if available. Fluorinated aromatic powders are prone to static charge, causing "jumping" which leads to contamination.

  • Containment: Weigh directly into a tared vial or flask inside the fume hood. Do not use weighing boats for transport across the open lab bench.

  • Decontamination: Wipe the exterior of the flask with a methanol-dampened tissue immediately after sealing.

Phase B: Solubilization & Reaction
  • Solvent Choice: When dissolving in chlorinated solvents (DCM, Chloroform), recognize that the solution is now a Class 6.1 Toxic threat due to the carrier solvent's ability to penetrate skin.

  • Acidification: If workup requires acidification, add acid slowly. Although this compound is already an acid, rapid pH changes in the presence of carbonates can generate aerosols.

Phase C: Spill Response
  • Minor Spill (< 5g):

    • Alert nearby personnel.

    • Don double nitrile gloves and N95 mask.

    • Cover powder with wet paper towels (to prevent dust dispersion).

    • Scoop into a wide-mouth jar.

    • Wipe area with dilute sodium bicarbonate solution (neutralizes residual acidity).

Disposal Strategy: The "Halogen Rule"

Proper disposal is legally and environmentally critical because of the Fluorine (F) atom.

  • Rule: Never mix this compound with non-halogenated organic waste (e.g., pure Acetone/Methanol waste).

  • Reasoning: Incineration facilities require segregation. Burning fluorinated compounds in non-specialized incinerators generates Hydrofluoric Acid (HF), which corrodes scrubbers and violates emission permits.

Waste Segregation Diagram

Waste_Segregation Waste Reaction Waste (2-Fluoro-5-(methoxycarbonyl)benzoic acid) Check Does it contain Halogens? (F, Cl, Br, I) Waste->Check Stream_A Stream A: Halogenated Organic Waste (Green Label) Check->Stream_A YES (Fluorine present) Stream_B Stream B: Non-Halogenated Waste (Red Label) Check->Stream_B NO (Error path) Destruction High-Temp Incineration (w/ Acid Scrubbers) Stream_A->Destruction

Figure 2: Waste segregation workflow ensuring compliance with environmental incineration standards.

References

  • Sigma-Aldrich. (2023). Safety Data Sheet: 2-Fluoro-5-(methoxycarbonyl)benzoic acid (CAS 387882-89-5).[7] Retrieved from

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. Retrieved from

  • Occupational Safety and Health Administration (OSHA). (n.d.). Hazard Communication Standard: Safety Data Sheets. United States Department of Labor. Retrieved from

  • Combi-Blocks. (2023). Safety Data Sheet: 2-Fluoro-5-(methoxycarbonyl)benzoic acid. Retrieved from

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-Fluoro-5-(methoxycarbonyl)benzoic acid
Reactant of Route 2
Reactant of Route 2
2-Fluoro-5-(methoxycarbonyl)benzoic acid
© Copyright 2026 BenchChem. All Rights Reserved.